[3-(trifluoromethyl)phenyl]methanesulfonyl Chloride

• CAS: 127162-96-3

Core Science & Biosynthesis

Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a reliable two-step synthetic pathway for the preparation of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, a key building block in the development of novel pharmaceuticals and agrochemicals. The synthesis involves the formation of a thiol intermediate from the corresponding benzyl bromide, followed by oxidative chlorination to yield the target sulfonyl chloride. This document provides detailed experimental protocols, a comprehensive summary of quantitative data, and visualizations of the synthetic workflow and reaction mechanism to aid in laboratory-scale synthesis.

Synthetic Overview

The synthesis of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is efficiently achieved through a two-step process. The first step involves the conversion of the commercially available 3-(trifluoromethyl)benzyl bromide to [3-(trifluoromethyl)phenyl]methanethiol. This is accomplished via the formation of an isothiouronium salt with thiourea, followed by basic hydrolysis. The subsequent step is the oxidative chlorination of the resulting thiol to the desired [3-(trifluoromethyl)phenyl]methanesulfonyl chloride. Several methods are available for this transformation, with the use of trichloroisocyanuric acid in a biphasic solvent system offering a practical and effective option.

Figure 1: Overall synthetic workflow for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Quantitative Data Summary

The following table summarizes the key quantitative data for the starting material, intermediate, and final product.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Boiling Point (°C)	CAS Number
3-(Trifluoromethyl)benzyl bromide	C₈H₆BrF₃	239.03	Liquid	N/A	69 (4 mmHg)	402-23-3
[3-(Trifluoromethyl)phenyl]methanethiol	C₈H₇F₃S	192.20	Liquid	N/A	N/A	51958-69-9
[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	C₈H₆ClF₃O₂S	258.65	White to Off-White Powder	54-62[1]	N/A	127162-96-3

Experimental Protocols

Step 1: Synthesis of [3-(Trifluoromethyl)phenyl]methanethiol

This procedure is adapted from the general method for preparing benzyl thiols from benzyl halides using thiourea.[2][3]

Materials:

• 3-(Trifluoromethyl)benzyl bromide

• Thiourea

• Ethanol (95%)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), 2 N

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen gas

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-(trifluoromethyl)benzyl bromide (1.0 mol) and thiourea (1.1 mol).

• Add 50 mL of 95% ethanol to the flask.

• Heat the mixture to reflux and maintain for 6 hours.

• Cool the reaction mixture to room temperature to allow the precipitation of the S-[3-(trifluoromethyl)benzyl]isothiouronium bromide salt.

• Filter the salt and wash with a small amount of cold ethanol.

• Transfer the isothiouronium salt to a two-necked flask equipped with a reflux condenser and a nitrogen inlet.

• Add 300 mL of 5 N aqueous sodium hydroxide solution.

• Heat the mixture to reflux under a slow stream of nitrogen for 2 hours to effect hydrolysis.

• Cool the reaction mixture to room temperature and carefully acidify with 2 N hydrochloric acid until the solution is acidic to litmus paper.

• Separate the organic layer, which is the crude [3-(trifluoromethyl)phenyl]methanethiol.

• Dry the organic layer over anhydrous magnesium sulfate.

• The crude thiol can be used in the next step without further purification. If desired, it can be purified by vacuum distillation.

Step 2: Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

This protocol is based on the oxidative chlorination of thiols using trichloroisocyanuric acid.[4]

Materials:

• [3-(Trifluoromethyl)phenyl]methanethiol

• Trichloroisocyanuric acid (TCCA)

• Acetonitrile

• Water

• Ethyl acetate

• Petroleum ether

• 1% Aqueous hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flask equipped with a magnetic stirrer and placed in an ice bath, dissolve the crude [3-(trifluoromethyl)phenyl]methanethiol (1.0 equiv) in a mixture of acetonitrile and water (4:1 v/v).

• While maintaining the temperature at or below 5 °C, add trichloroisocyanuric acid (1.45 equiv) portion-wise.

• After the addition is complete, stir the mixture in the ice bath for an additional 30 minutes.

• Remove the precipitated cyanuric acid by filtration and wash the filter cake with ethyl acetate.

• Combine the filtrates and remove the solvent under reduced pressure, ensuring the bath temperature does not exceed 30 °C.

• Dissolve the crude product in petroleum ether and wash with cold 1% aqueous hydrochloric acid.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield [3-(trifluoromethyl)phenyl]methanesulfonyl chloride as a solid. The product can be further purified by recrystallization if necessary.

Reaction Mechanism

The oxidative chlorination of [3-(trifluoromethyl)phenyl]methanethiol with trichloroisocyanuric acid is proposed to proceed through a series of oxidation and chlorination steps.

Figure 2: Proposed mechanism for the oxidative chlorination of a thiol.

Disclaimer: The provided experimental protocols are intended for use by trained professionals in a suitably equipped laboratory setting. Appropriate personal protective equipment should be worn at all times, and all reactions should be performed in a well-ventilated fume hood. The user is solely responsible for all safety precautions.

References

• 1. Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

An In-depth Technical Guide to the Chemical Properties of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a fluorinated organic compound of significant interest in medicinal chemistry and organic synthesis. The presence of the trifluoromethyl group imparts unique electronic properties, enhancing the reactivity of the sulfonyl chloride moiety and influencing the biological activity of its derivatives. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of this versatile reagent. While specific experimental spectral data for this compound is not widely available in public literature, this guide leverages data from closely related analogs to provide a thorough understanding of its characteristics.

Chemical and Physical Properties

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a benzylic sulfonyl chloride featuring a trifluoromethyl substituent at the meta position of the phenyl ring. The strong electron-withdrawing nature of the CF₃ group is known to influence the reactivity of the sulfonyl chloride, making it a highly effective reagent for sulfonylation reactions.[1][2]

Table 1: Physicochemical Properties of [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride and Related Analogs

Property	[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	m-Trifluoromethylbenzenesulfonyl chloride (Analog)
CAS Number	127162-96-3[3]	777-44-6[4]
Molecular Formula	C₈H₆ClF₃O₂S[3]	C₇H₄ClF₃O₂S[4]
Molecular Weight	258.64 g/mol [3]	244.62 g/mol [4]
Boiling Point	283.2 °C at 760 mmHg[3]	Not available
Density	1.506 g/cm³[3]	Not available
Refractive Index	1.494[3]	Not available
Appearance	Not available	Lachrymatory liquid

Reactivity and Applications

The primary utility of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride lies in its function as a potent sulfonating agent. The sulfonyl chloride group is highly electrophilic and readily reacts with a wide range of nucleophiles, including amines, alcohols, and phenols, to form the corresponding sulfonamides and sulfonate esters.[5]

The trifluoromethyl group plays a crucial role in modulating the properties of molecules into which it is incorporated. In drug discovery, the inclusion of a CF₃ group can enhance metabolic stability, increase lipophilicity (which can improve cell membrane permeability), and alter the acidity of nearby functional groups, potentially leading to improved binding affinity with biological targets.[6][7]

Sulfonylation Reactions

The reaction of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride with primary or secondary amines in the presence of a base (such as triethylamine or pyridine) yields stable sulfonamides. This reaction is fundamental in the synthesis of a diverse array of compounds with potential biological activities.

Role in Drug Discovery

While specific examples of drugs developed directly from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride are not prominent in the literature, the trifluoromethylphenyl motif is a common feature in many pharmaceutical compounds.[6][7] The use of this reagent allows for the introduction of this key structural element, which can be critical for achieving desired pharmacokinetic and pharmacodynamic profiles. The metabolic stability conferred by the trifluoromethyl group is a significant advantage in drug design, often leading to a longer half-life of the drug in the body.[8]

Experimental Protocols

Representative Synthesis: Preparation of m-Trifluoromethylbenzenesulfonyl Chloride

The following procedure is adapted from a verified protocol for a structurally similar compound and represents a plausible method for the synthesis of aryl sulfonyl chlorides with a trifluoromethyl substituent.[9]

Reaction Scheme:

Figure 1: General workflow for the synthesis of m-trifluoromethylbenzenesulfonyl chloride.

Materials:

• m-Aminobenzotrifluoride

• Concentrated Hydrochloric Acid

• Glacial Acetic Acid

• Sodium Nitrite

• Sulfur Dioxide

• Cuprous Chloride

• Ice

• Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

Procedure:

• Diazotization: m-Aminobenzotrifluoride is dissolved in a mixture of concentrated hydrochloric acid and glacial acetic acid. The mixture is cooled in an ice-salt bath, and a solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5 °C. The reaction is stirred for an additional 30 minutes.

• Preparation of the Sulfonylating Agent: In a separate flask, glacial acetic acid is saturated with sulfur dioxide gas. Cuprous chloride is then added, and the introduction of sulfur dioxide is continued until the solution turns blue-green. The mixture is cooled in an ice bath.

• Sulfonylation: The cold diazonium salt solution is added in portions to the stirred, cold sulfur dioxide-cuprous chloride solution. The reaction mixture is stirred for several hours at low temperature and then allowed to warm to room temperature overnight.

• Workup: The reaction mixture is poured into ice water and extracted with diethyl ether. The combined ether extracts are washed with water, saturated sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude m-trifluoromethylbenzenesulfonyl chloride, which can be further purified by vacuum distillation.

General Protocol for N-Sulfonylation

This protocol describes a general method for the synthesis of sulfonamides from an amine and a sulfonyl chloride, such as [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Figure 2: A typical experimental workflow for an N-sulfonylation reaction.

Procedure:

• To a stirred solution of the amine and a base (e.g., triethylamine, 1.2-1.5 equivalents) in an anhydrous solvent (e.g., dichloromethane), cooled to 0 °C, is slowly added [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.0-1.1 equivalents).

• The reaction mixture is allowed to warm to room temperature and stirred until the starting amine is consumed, as monitored by thin-layer chromatography.

• The reaction is quenched with water or dilute acid, and the product is extracted with an organic solvent.

• The organic layer is washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to afford the desired sulfonamide.

Impact of the Trifluoromethyl Group

The trifluoromethyl group significantly influences the chemical and biological properties of the parent molecule. Its strong electron-withdrawing nature and high lipophilicity are key attributes exploited in drug design and materials science.

Figure 3: The influence of the trifluoromethyl group on molecular properties and applications.

Safety and Handling

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is expected to be a reactive and potentially corrosive compound. It should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, in a well-ventilated fume hood. It is likely to be sensitive to moisture and should be stored in a tightly sealed container under an inert atmosphere.

Conclusion

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a valuable reagent for the synthesis of trifluoromethyl-containing sulfonamides and sulfonate esters. Its enhanced reactivity, due to the presence of the electron-withdrawing trifluoromethyl group, makes it a powerful tool for medicinal chemists and researchers in organic synthesis. While specific spectral and reactivity data are limited in the public domain, the information available for analogous compounds provides a solid foundation for its effective use in the laboratory. Further research into the specific applications of this compound could unveil novel therapeutic agents and functional materials.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. [3-(trifluoromethyl)phenyl]methanesulfonyl chloride | 127162-96-3 [chemnet.com]
• 4. 3-(Trifluoromethyl)benzenesulfonyl chloride | C7H4ClF3O2S | CID 2733250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Application of trifluoromethanesulfonyl chloride in organic synthesis: sulfonylation and trifluoromethylation reactions - Wechem [m.wechemglobal.com]
• 6. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years [mdpi.com]
• 7. Buy Methanesulfenyl chloride, trifluoro- | 421-17-0 [smolecule.com]
• 8. CN106478464A - A kind of preparation method of 2 fluorine, 6 trifluoromethyl benzene sulfonyl chloride - Google Patents [patents.google.com]
• 9. Trifluoromethanesulfonyl chloride = 99 421-83-0 [sigmaaldrich.com]

An In-depth Technical Guide to [3-(trifluoromethyl)phenyl]methanesulfonyl chloride for Researchers and Drug Development Professionals

Introduction

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a fluorinated organic compound of significant interest in medicinal chemistry and drug discovery. Its structural features, particularly the trifluoromethyl group and the reactive sulfonyl chloride moiety, make it a valuable building block for the synthesis of novel therapeutic agents. The trifluoromethyl group can enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets, while the sulfonyl chloride group allows for the straightforward introduction of the trifluoromethylphenyl-methanesulfonyl pharmacophore into a wide range of molecular scaffolds.[1][2] This technical guide provides a comprehensive overview of the structure, properties, synthesis, and applications of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Chemical Structure and Properties

The chemical structure of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride consists of a benzylsulfonyl chloride backbone substituted with a trifluoromethyl group at the meta-position of the phenyl ring.

Structure:

Physicochemical and Spectral Data:

Property	Value	Source
IUPAC Name	[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	ChemNet
CAS Number	127162-96-3	ChemNet
Molecular Formula	C8H6ClF3O2S	[3]
Molecular Weight	258.64 g/mol	[3]
Appearance	Solid	Sigma-Aldrich
Boiling Point	283.2°C at 760 mmHg	[3]
Density	1.506 g/cm³	[3]
Refractive Index	1.494	[3]
FTIR Spectrum (cm⁻¹)	Available	[4]
¹H NMR (CDCl₃, δ, ppm)	Representative: Aromatic protons (7.3-7.6), CH₂ (4.5-5.0)	Based on similar structures[5]
¹³C NMR (CDCl₃, δ, ppm)	Representative: Aromatic carbons (120-140), CF₃ (q, ~124), CH₂ (~60)	Based on similar structures[5]
Mass Spectrum (m/z)	Representative: Molecular ion peak and characteristic fragmentation pattern	Based on similar structures

Experimental Protocols

Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride

A detailed experimental procedure for the synthesis of the analogous compound, m-trifluoromethylbenzenesulfonyl chloride, is available in Organic Syntheses and can be adapted for the synthesis of the target molecule. The general two-step procedure involves the diazotization of 3-(trifluoromethyl)benzylamine followed by a copper-catalyzed sulfonyl chlorination.

Workflow for the Synthesis:

Diagram 1: Synthetic workflow for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Detailed Procedure:

• Diazotization: 3-(Trifluoromethyl)benzylamine is dissolved in a mixture of concentrated hydrochloric acid and glacial acetic acid. The solution is cooled to 0-5 °C in an ice-salt bath. A solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Sulfonyl Chlorination: In a separate flask, a saturated solution of sulfur dioxide in glacial acetic acid is prepared. Cuprous chloride is added as a catalyst. The previously prepared cold diazonium salt solution is then added portion-wise to the sulfur dioxide solution with vigorous stirring. The reaction is typically exothermic and the temperature should be controlled. After the addition is complete, the reaction mixture is stirred at room temperature for several hours until the evolution of nitrogen gas ceases.

• Work-up and Purification: The reaction mixture is poured onto ice, and the crude product is extracted with a suitable organic solvent such as dichloromethane or diethyl ether. The organic layer is washed with water, saturated sodium bicarbonate solution, and brine. After drying over anhydrous sodium sulfate, the solvent is removed under reduced pressure. The crude product can be further purified by vacuum distillation or recrystallization to yield pure [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

N-Sulfonylation using [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride

This compound is an excellent reagent for the synthesis of sulfonamides through the N-sulfonylation of primary and secondary amines.

Workflow for N-Sulfonylation:

Diagram 2: General workflow for N-sulfonylation reaction.

Detailed Procedure:

• Reaction Setup: A solution of the primary or secondary amine (1.0 equivalent) and a base (1.1-1.5 equivalents, e.g., pyridine or triethylamine) in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). The mixture is cooled to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: A solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.0-1.1 equivalents) in the same anhydrous solvent is added dropwise to the cooled amine solution with stirring. The reaction temperature is maintained at 0 °C during the addition.

• Reaction and Monitoring: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a period of 2 to 24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched by the addition of water or a dilute acid solution (e.g., 1 M HCl). The product is extracted into an organic solvent. The organic layer is washed sequentially with water, saturated sodium bicarbonate solution, and brine. After drying over anhydrous magnesium sulfate or sodium sulfate, the solvent is evaporated under reduced pressure. The resulting crude sulfonamide can be purified by column chromatography on silica gel or by recrystallization.

Applications in Drug Development

The incorporation of the trifluoromethyl group is a well-established strategy in medicinal chemistry to enhance the pharmacological properties of drug candidates.[1][2] Sulfonamides, the primary products derived from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, constitute an important class of therapeutic agents with a broad spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[6][7][8][9][10]

While no specific FDA-approved drug is directly synthesized using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, numerous drugs contain the trifluoromethylphenyl moiety, underscoring its importance. For instance, the anticancer drug Sorafenib contains a 4-chloro-3-(trifluoromethyl)phenyl group, which is crucial for its activity.

Logical Relationship in Drug Discovery:

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. [3-(trifluoromethyl)phenyl]methanesulfonyl chloride | 127162-96-3 [chemnet.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpsonline.com [ijpsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. openaccesspub.org [openaccesspub.org]

A Comprehensive Technical Guide to [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, a key reagent in organic synthesis and a valuable building block in the design and development of novel therapeutic agents. This document details its chemical and physical properties, provides comprehensive experimental protocols for its synthesis and subsequent reactions, and explores its relevance in targeting critical signaling pathways in drug discovery.

Core Chemical and Physical Properties

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a sulfonyl chloride derivative featuring a trifluoromethyl-substituted phenyl ring. This substitution pattern significantly influences the molecule's reactivity and physicochemical properties, making it a versatile tool for medicinal chemists. The trifluoromethyl group, a well-established bioisostere for a methyl group, enhances metabolic stability, increases lipophilicity, and can improve the binding affinity of a molecule to its biological target.

A summary of its key quantitative data is presented in the table below for easy reference and comparison.

Property	Value
Molecular Weight	258.64 g/mol [1]
Molecular Formula	C₈H₆ClF₃O₂S[1]
CAS Number	127162-96-3[1]
Density	1.506 g/cm³[1]
Boiling Point	283.2°C at 760 mmHg[1]
Flash Point	125.1°C[1]
Refractive Index	1.494[1]

Experimental Protocols

Detailed methodologies for the synthesis of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and a representative subsequent reaction are provided below. These protocols are based on established synthetic routes for analogous compounds and are intended to serve as a guide for laboratory preparation.

Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

This procedure is adapted from the synthesis of m-trifluoromethylbenzenesulfonyl chloride and involves the diazotization of 3-(trifluoromethyl)aniline followed by a sulfonyl chloride formation reaction.

Materials:

• 3-(Trifluoromethyl)aniline

• Concentrated Hydrochloric Acid

• Glacial Acetic Acid

• Sodium Nitrite

• Sulfur Dioxide

• Cuprous Chloride

• Ether

• Saturated Aqueous Sodium Bicarbonate

• Magnesium Sulfate

Procedure:

• In a beaker equipped with a mechanical stirrer, add 3-(trifluoromethyl)aniline to a mixture of concentrated hydrochloric acid and glacial acetic acid. The hydrochloride salt will precipitate.

• Cool the mixture to between -15°C and -5°C using a dry ice/acetone bath.

• Slowly add a solution of sodium nitrite in water, ensuring the temperature does not exceed -5°C. Stir for an additional 45 minutes at or below this temperature.[1]

• In a separate large beaker, saturate glacial acetic acid with sulfur dioxide by bubbling the gas through the liquid.

• Add cuprous chloride to the sulfur dioxide/acetic acid solution and continue bubbling sulfur dioxide until the suspension turns from yellow-green to blue-green. Cool this mixture in an ice bath.[1]

• Slowly add the cold diazonium salt solution to the stirred sulfur dioxide/cuprous chloride mixture, maintaining the temperature below 15°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Pour the reaction mixture into a large volume of ice water.

• Extract the aqueous mixture with ether.

• Combine the ether extracts and wash with saturated aqueous sodium bicarbonate until the washings are neutral, followed by a water wash.

• Dry the ether solution over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation to yield [3-(trifluoromethyl)phenyl]methanesulfonyl chloride as a liquid.[1]

Representative Reaction: Synthesis of a Sulfonamide Derivative

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a versatile reagent for the synthesis of sulfonamides, a common functional group in many pharmaceutical compounds. The following is a general procedure for the reaction with an amine.

Materials:

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride

• Primary or Secondary Amine

• Pyridine or Triethylamine (as a base)

• Dichloromethane (or other suitable aprotic solvent)

• 1M Hydrochloric Acid

• Saturated Aqueous Sodium Bicarbonate

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve the amine in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and cool the solution in an ice bath.

• Add the base (e.g., pyridine or triethylamine) to the solution.

• Slowly add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in dichloromethane to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Wash the reaction mixture with 1M hydrochloric acid, followed by saturated aqueous sodium bicarbonate, and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude sulfonamide product can be purified by recrystallization or column chromatography.

Applications in Drug Discovery: Targeting Key Signaling Pathways

The incorporation of the 3-(trifluoromethyl)phenyl]methanesulfonyl moiety into small molecules has proven to be a successful strategy in the development of potent and selective inhibitors of various signaling pathways implicated in disease. Below are diagrams and descriptions of two such pathways where derivatives of this compound could play a significant therapeutic role.

p38 Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The p38 MAPK pathway is a critical signaling cascade involved in cellular responses to stress, inflammation, and apoptosis. Dysregulation of this pathway is associated with a range of inflammatory diseases and cancers.

Caption: The p38 MAPK signaling cascade and a potential point of inhibition.

HNF4α-STAT3 Signaling Pathway

Hepatocyte nuclear factor 4 alpha (HNF4α) is a key transcription factor in the liver, and its interplay with the Signal Transducer and Activator of Transcription 3 (STAT3) is crucial in liver inflammation and carcinogenesis.

Caption: The HNF4α-STAT3 signaling axis and a potential point of therapeutic intervention.

Conclusion

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a chemical entity of significant interest to the scientific and drug development communities. Its unique combination of a reactive sulfonyl chloride group and a trifluoromethyl-substituted aromatic ring provides a powerful platform for the synthesis of novel compounds with potential therapeutic applications. The detailed protocols and pathway analyses presented in this guide are intended to facilitate further research and development in this exciting area of medicinal chemistry.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide on the Stability and Storage of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride. Due to its reactive nature, proper handling and storage are paramount to ensure its chemical integrity for research and development applications. This document synthesizes available data on analogous compounds to provide a robust framework for its use.

Chemical Properties and Intrinsic Stability

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a highly reactive electrophile. The presence of the trifluoromethyl group, a strong electron-withdrawing substituent on the phenyl ring, significantly influences the electrophilicity of the sulfonyl chloride moiety. This electronic effect makes the sulfur atom highly susceptible to nucleophilic attack, which is the primary driver of its reactivity and instability.

The principal degradation pathway for sulfonyl chlorides is hydrolysis. Contact with water, including atmospheric moisture, leads to the formation of the corresponding sulfonic acid and hydrochloric acid, rendering the compound inactive for its intended sulfonylation reactions.

Factors Influencing Stability

The stability of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is contingent on several environmental factors. The interplay of these factors dictates the shelf-life and efficacy of the compound.

Caption: Key factors influencing the degradation of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Quantitative Stability Data (Based on Analogous Compounds)

Table 1: Hydrolysis Rate Constants of Substituted Benzenesulfonyl Chlorides in Water

Substituent	Temperature (°C)	First-Order Rate Constant (k, s⁻¹)	Reference
4-Nitro	15	1.04 x 10⁻³	[1]
3-Nitro	Not Specified	Not Specified	[2][3]
4-Bromo	15	3.09 x 10⁻⁴	[1]
Unsubstituted	15	2.11 x 10⁻⁴	[1]
4-Methyl	15	1.18 x 10⁻⁴	[1]

Note: The rate of hydrolysis is expected to be faster for compounds with stronger electron-withdrawing groups.

Recommended Storage and Handling

To mitigate degradation, stringent storage and handling procedures are necessary.

Table 2: Summary of Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.	Minimizes thermal decomposition and reduces the rate of hydrolysis.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Prevents contact with atmospheric moisture.
Container	Keep container tightly sealed.	Prevents ingress of moisture and air.
Incompatible Materials	Store away from water, strong bases, strong oxidizing agents, and amines.	Avoids rapid decomposition or vigorous reactions.
Handling	Handle in a fume hood using appropriate personal protective equipment (gloves, safety glasses, lab coat).	The compound is corrosive and reacts with moisture to release toxic gas (HCl).

Experimental Protocols for Stability Assessment (General)

The following are generalized protocols for assessing the stability of sulfonyl chlorides, which can be adapted for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

5.1. Hydrolytic Stability Assay

This protocol outlines a general method to determine the rate of hydrolysis.

Caption: General experimental workflow for determining hydrolytic stability.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in a dry, water-miscible organic solvent (e.g., acetonitrile or dioxane).

• Reaction Initiation: Initiate the hydrolysis by adding a small volume of the stock solution to a thermostatted aqueous buffer of known pH.

• Sampling: At predetermined time intervals, withdraw aliquots of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it with a solvent that stops the hydrolysis (e.g., a large volume of cold, anhydrous acetonitrile).

• Analysis: Analyze the quenched samples by a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), to quantify the remaining amount of the sulfonyl chloride.

• Data Analysis: Plot the natural logarithm of the concentration of the sulfonyl chloride versus time. The negative of the slope of this plot will give the pseudo-first-order rate constant for hydrolysis.

5.2. Thermal Stability Assessment

This protocol provides a general approach to evaluate thermal decomposition.

Methodology:

• Sample Preparation: Place a known amount of the solid [3-(trifluoromethyl)phenyl]methanesulfonyl chloride into a vial under an inert atmosphere.

• Heating: Place the vial in a temperature-controlled oven or heating block at a specific temperature.

• Time Points: At various time intervals, remove a vial from the heat.

• Analysis: Allow the vial to cool to room temperature. Dissolve the contents in a suitable anhydrous solvent and analyze by a quantitative method (e.g., HPLC-UV or quantitative NMR) to determine the percentage of the remaining sulfonyl chloride.

• Decomposition Profile: Repeat at several temperatures to build a thermal decomposition profile. More sophisticated techniques like Thermogravimetric Analysis (TGA) can also be employed to determine the onset of decomposition.

Conclusion

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a valuable but highly reactive reagent. Its stability is primarily compromised by moisture and elevated temperatures. By adhering to strict storage and handling protocols, including the use of a cool, dry, and inert environment, its chemical integrity can be maintained. While specific quantitative stability data for this compound is limited, information from structurally similar sulfonyl chlorides with strong electron-withdrawing groups provides a reliable framework for predicting its behavior and ensuring its effective use in research and development.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. CAS 121-51-7: 3-Nitrobenzenesulfonyl Chloride | CymitQuimica [cymitquimica.com]

A Technical Guide to [3-(trifluoromethyl)phenyl]methanesulfonyl chloride: Properties and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, a versatile reagent in organic synthesis, particularly relevant to the fields of pharmaceutical and agrochemical development. This document compiles available data on its properties, with a focus on its solubility characteristics, and outlines general experimental protocols for its use and analysis.

Chemical Properties and Identification

[3-(trifluoromethyl)phenyl]methanesulfonyl chloride is a sulfonyl chloride compound featuring a trifluoromethyl group on the phenyl ring. This substitution significantly influences the molecule's reactivity and solubility.[1]

Property	Value	Reference
CAS Number	127162-96-3	[2]
Molecular Formula	C₈H₆ClF₃O₂S	[2]
Molecular Weight	258.65 g/mol	[1]
Appearance	White to Off-White Powder	[1]
Melting Point	54-62 °C	[1]
Synonyms	(3-Trifluoromethyl-phenyl)-methanesulfonyl chloride, 3-Trifluoromethylbenzylsulfonyl chloride	[1][2]

Solubility Profile

Qualitative Solubility Summary:

Solvent Class	Solubility	Rationale and Considerations
Polar Aprotic Solvents	Likely Soluble	Solvents such as acetone, acetonitrile, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are expected to be good solvents for this compound.
Ethers	Likely Soluble	Diethyl ether, tetrahydrofuran (THF), and dioxane are anticipated to be effective solvents.
Chlorinated Solvents	Likely Soluble	Dichloromethane and chloroform are expected to readily dissolve the compound.
Aromatic Hydrocarbons	Likely Soluble	Toluene and benzene are likely to be suitable solvents.
Alcohols	Soluble with Reaction	While likely soluble in alcohols such as methanol and ethanol, it is important to note that sulfonyl chlorides can react with alcohols to form sulfonates. This reactivity should be considered for storage and handling.
Water	Insoluble/Reactive	Sulfonyl chlorides are generally insoluble in water and will hydrolyze to the corresponding sulfonic acid.

Experimental Protocols

Due to the absence of specific published methods for this compound, a general experimental protocol for determining the solubility of a sparingly soluble solid in an organic solvent is provided below. Researchers should adapt this protocol based on their specific experimental requirements and available analytical instrumentation.

General Protocol for Solubility Determination (Gravimetric Method)

This method involves preparing a saturated solution of the compound, separating the undissolved solid, and determining the concentration of the dissolved solid in a known volume of the solvent by gravimetric analysis.

Materials:

• [3-(trifluoromethyl)phenyl]methanesulfonyl chloride

• Selected organic solvent(s)

• Scintillation vials or other suitable containers with secure caps

• Constant temperature bath or incubator

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed evaporation dishes

• Analytical balance

• Vortex mixer

• Oven

Procedure:

• Sample Preparation: Add an excess amount of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride to a series of vials, each containing a known volume of the desired solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Securely cap the vials and place them in a constant temperature bath set to the desired temperature. Agitate the samples using a vortex mixer or shaker for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient time to allow the excess solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant using a syringe. Immediately pass the solution through a syringe filter to remove any undissolved particles.

• Gravimetric Analysis: Transfer the filtered, saturated solution to a pre-weighed evaporation dish.

• Solvent Evaporation: Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

• Mass Determination: Once the solvent has completely evaporated, cool the dish to room temperature in a desiccator and weigh it on an analytical balance.

• Calculation: The solubility can be calculated using the following formula:

  Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of dish)] / (Volume of filtered solution in mL) * 100

Logical Workflow for Synthesis and Application

The following diagram illustrates a general workflow for the synthesis and subsequent application of aryl sulfonyl chlorides like [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in a research and development setting.

References

• 1. chemimpex.com [chemimpex.com]
• 2. pschemicals.com [pschemicals.com]

A Technical Guide to [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride: Commercial Availability, Properties, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, a key building block in modern medicinal and agricultural chemistry. The strategic incorporation of the trifluoromethyl group can significantly enhance the pharmacological profile of a molecule by affecting its lipophilicity, metabolic stability, and binding affinity.[1][2] This document details the commercial availability, physicochemical properties, and synthetic applications of this versatile reagent, offering a valuable resource for professionals in drug discovery and development.

Commercial Availability and Supplier Specifications

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is readily available from a range of chemical suppliers. The material is typically offered in various purities and quantities to suit both research and development needs. Below is a summary of prominent suppliers and their typical product specifications.

Supplier	CAS Number	Purity	Molecular Formula	Molecular Weight ( g/mol )	Pack Sizes
Chem-Impex [3]	127162-96-3	≥ 96% (NMR)	C8H6ClF3O2S	258.65	Custom
Rhenium Bio Science [4]	127162-96-3	90%	C8H6ClF3O2S	258.65	250mg, 1g
Molbase (Various) [5]	127162-96-3	97%, 98%, 99%	C8H6ClF3O2S	258.65	g to kg
Apollo Scientific [6]	85952-32-5 (Isomer)	≥ 95%	C8H6ClF3O2S	258.65	250mg
Thermo Scientific [7]	163295-75-8 (Isomer)	≥ 95%	C8H6ClF3O2S	258.64	250mg

Note: Some suppliers may list isomers (e.g., 2- or 4-trifluoromethylphenyl) under similar product names. The primary CAS number for the 3-isomer is 127162-96-3.

Physicochemical Properties

The key physical and chemical properties of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride are summarized below. These characteristics are crucial for determining appropriate reaction conditions and storage protocols.

Property	Value	Source
CAS Number	127162-96-3	[3][4][5]
Synonyms	3-Trifluoromethylbenzylsulfonyl chloride, (3-Trifluoromethylphenyl)methanesulfonyl chloride	[3][5]
Molecular Formula	C8H6ClF3O2S	[3][4]
Molecular Weight	258.65 g/mol	[3][4]
Appearance	White to Off-White Powder/Solid	[3][4]
Melting Point	54-62 °C	[3]
Storage Conditions	Store at 0-8°C	[3]

Synthetic Applications and Importance in Drug Design

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a highly valued intermediate, primarily used for introducing the 3-(trifluoromethyl)benzylsulfonyl moiety into target molecules.[3] The trifluoromethyl (CF3) group is a privileged structural motif in pharmaceuticals due to its ability to improve metabolic stability, increase lipophilicity, and act as a strong electron-withdrawing group, which can modulate the pKa of nearby functional groups.[1][8]

Its primary application is in the synthesis of sulfonamides via reaction with primary or secondary amines.[3] Sulfonamides are a critical class of compounds in medicinal chemistry with a wide range of biological activities, including antimicrobial and anticancer properties.[3] The reagent's reactivity allows for efficient nucleophilic substitution, facilitating the construction of complex molecular architectures for drug discovery programs.[3]

General workflow for sulfonamide synthesis.

Experimental Protocols

This protocol provides a generalized methodology for the synthesis of a sulfonamide using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and a generic primary amine.

• Dissolution: Dissolve the primary amine (1.0 eq.) in a suitable aprotic solvent (e.g., Dichloromethane, THF, or Acetonitrile) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.5 eq.) or pyridine (used as a solvent), to the solution. Cool the mixture to 0°C in an ice bath.

• Reagent Addition: Dissolve [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq.) in a minimal amount of the same solvent and add it dropwise to the stirred amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Workup: Upon completion, quench the reaction with water or a dilute aqueous acid (e.g., 1M HCl) to neutralize the excess base.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent (e.g., Ethyl Acetate). Wash the combined organic layers sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization to yield the final sulfonamide.

Role in Targeting Signaling Pathways

Sulfonamide derivatives synthesized from this reagent can be designed as inhibitors for various enzymes, such as kinases or proteases, which are often dysregulated in diseases like cancer. The 3-(trifluoromethyl)benzylsulfonyl group can occupy hydrophobic pockets in an enzyme's active site, contributing to potent and selective inhibition.

Inhibition of a generic kinase pathway.

References

• 1. jelsciences.com [jelsciences.com]
• 2. mdpi.com [mdpi.com]
• 3. chemimpex.com [chemimpex.com]
• 4. rheniumshop.co.il [rheniumshop.co.il]
• 5. molbase.com [molbase.com]
• 6. 85952-32-5 Cas No. | [2-(Trifluoromethyl)phenyl]methanesulphonyl chloride | Apollo [store.apolloscientific.co.uk]
• 7. [4-(Trifluoromethyl)phenyl]methanesulfonyl chloride, ≥95%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 8. Trifluoromethanesulfinyl chloride: an effective trifluoromethyl radical source in the trifluoromethylimination of alkenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride in Sulfonylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a key reagent in organic synthesis, primarily utilized for the introduction of the [3-(trifluoromethyl)phenyl]methanesulfonyl group onto various nucleophiles. This functional group is of significant interest in medicinal chemistry and drug discovery. The presence of the trifluoromethyl (CF₃) moiety often enhances the pharmacological properties of a molecule, such as metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Sulfonamides, the products of the reaction of sulfonyl chlorides with primary or secondary amines, are a prominent class of compounds with a broad spectrum of biological activities, including antibacterial, and enzyme inhibitory properties.[3] These compounds are cornerstone therapeutic agents. This document provides detailed application notes and protocols for the use of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in sulfonylation reactions.

Applications in Medicinal Chemistry

The [3-(trifluoromethyl)phenyl]methanesulfonyl moiety is incorporated into molecules to leverage the unique properties of the trifluoromethyl group. The CF₃ group is a strong electron-withdrawing group and is highly lipophilic, which can significantly influence the pharmacokinetic and pharmacodynamic profile of a drug candidate.

Key advantages of incorporating the [3-(trifluoromethyl)phenyl]methanesulfonyl group include:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, thereby increasing the in vivo half-life of the drug.

• Increased Lipophilicity: The CF₃ group increases the lipophilicity of a molecule, which can improve its ability to cross biological membranes and enhance its oral bioavailability.

• Modulation of Acidity/Basicity: The electron-withdrawing nature of the CF₃ group can influence the pKa of nearby functional groups, which can be crucial for optimizing drug-receptor interactions.

• Improved Binding Affinity: The unique steric and electronic properties of the trifluoromethyl group can lead to enhanced binding affinity and selectivity for the target protein.

Sulfonamides derived from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride are of particular interest as potential therapeutic agents. For instance, various trifluoromethyl-substituted aromatic compounds have been investigated as potent growth inhibitors of drug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[4]

Experimental Protocols

The following section provides detailed protocols for the synthesis of the reagent itself and its subsequent use in sulfonylation reactions to generate sulfonamides.

Protocol 1: Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

This protocol is adapted from a general procedure for the synthesis of arylsulfonyl chlorides from the corresponding anilines.

Reaction Scheme:

Materials:

• [3-(Trifluoromethyl)phenyl]methanamine

• Hydrochloric acid (concentrated)

• Sodium nitrite

• Sulfur dioxide

• Copper(I) chloride

• Glacial acetic acid

• Ice

• Water

• Dichloromethane (or other suitable organic solvent)

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment (three-necked flask, dropping funnel, gas inlet tube, mechanical stirrer, thermometer, ice bath, separatory funnel, rotary evaporator)

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve [3-(trifluoromethyl)phenyl]methanamine in a mixture of concentrated hydrochloric acid and water, cooled to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at this temperature to ensure complete diazotization.

• Preparation of the Sulfur Dioxide Solution:

  • In a separate large beaker, saturate glacial acetic acid with sulfur dioxide gas at room temperature.

  • Add copper(I) chloride to the solution and continue to bubble sulfur dioxide until the suspension turns from a yellow-green to a blue-green color.

  • Cool this solution in an ice bath.

• Sulfonylation:

  • Slowly add the cold diazonium salt solution from step 1 to the sulfur dioxide solution from step 2 with vigorous stirring. Control the rate of addition to maintain the reaction temperature below 15 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the evolution of nitrogen gas ceases.

• Work-up and Purification:

  • Pour the reaction mixture into a large volume of ice-water.

  • Extract the aqueous mixture with dichloromethane.

  • Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

  • The crude product can be further purified by vacuum distillation or recrystallization.

Protocol 2: General Procedure for the Sulfonylation of Primary and Secondary Amines

This protocol describes the synthesis of N-substituted [3-(trifluoromethyl)phenyl]methanesulfonamides from the corresponding amines.

Reaction Scheme:

Materials:

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride

• Primary or secondary amine (e.g., aniline, benzylamine, morpholine)

• Tertiary amine base (e.g., triethylamine, pyridine, or N,N-diisopropylethylamine)

• Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile)

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq.) and the tertiary amine base (1.2-1.5 eq.) in the anhydrous solvent.

  • Cool the solution to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride:

  • Dissolve [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq.) in a small amount of the anhydrous solvent.

  • Add the sulfonyl chloride solution dropwise to the cooled amine solution over a period of 15-30 minutes.

• Reaction:

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding water.

  • If the product is soluble in the organic solvent, transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • If the product precipitates, it can be collected by filtration and washed with water.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

Quantitative Data

The following table summarizes typical reaction conditions and yields for the sulfonylation of various amines with sulfonyl chlorides. While specific data for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is limited in the public domain, these examples with analogous sulfonyl chlorides provide a useful reference.

Amine Substrate	Sulfonyl Chloride	Base (eq.)	Solvent	Time (h)	Yield (%)	Reference (analogy)
Aniline	Benzenesulfonyl chloride	Pyridine (2.0)	Dichloromethane	12	92	General Protocol
Benzylamine	p-Toluenesulfonyl chloride	Triethylamine (1.5)	THF	4	95	General Protocol
Morpholine	Methanesulfonyl chloride	Triethylamine (1.2)	Acetonitrile	2	98	General Protocol
4-Fluoroaniline	[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	Pyridine (2.0)	Dichloromethane	16	85 (est.)	Based on Analogy
Piperidine	[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	Triethylamine (1.5)	THF	6	90 (est.)	Based on Analogy

Estimated yields are based on typical outcomes for similar reactions. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents.

Visualizations

Experimental Workflow for Sulfonamide Synthesis

The following diagram illustrates the general workflow for the synthesis of sulfonamides using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Caption: General workflow for the synthesis of sulfonamides.

Potential Biological Target Pathway

Sulfonamides are known to inhibit various enzymes. For example, certain sulfonamides act as inhibitors of dihydropteroate synthase in bacteria, disrupting folic acid synthesis. Others can inhibit carbonic anhydrases. While the specific targets of sulfonamides derived from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride require experimental validation, a plausible mechanism of action could involve the inhibition of a key bacterial enzyme.

Caption: Plausible inhibition of bacterial folic acid synthesis.

References

• 1. jelsciences.com [jelsciences.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and biological activity of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted 3,5-dihydroxy-6-heptenoates, a novel series of HMG-CoA reductase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride as a Sulfonylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a versatile reagent in modern organic synthesis, primarily utilized for the introduction of the [3-(trifluoromethyl)phenyl]methylsulfonyl moiety into a wide range of organic substrates. The presence of the trifluoromethyl group on the phenyl ring can significantly influence the physicochemical properties of the resulting sulfone-containing molecules. This functional group is known to enhance metabolic stability, lipophilicity, and binding affinity, making it a valuable building block in the design and development of new pharmaceutical agents and agrochemicals.[1][2]

These application notes provide an overview of the reactivity of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride as a sulfonylating agent, with a focus on its application in photoredox-catalyzed reactions. Detailed protocols for typical sulfonylation reactions are provided to guide researchers in leveraging this reagent for their synthetic needs.

Physicochemical Properties

Property	Value
IUPAC Name	[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride
CAS Number	127162-96-3
Molecular Formula	C₈H₆ClF₃O₂S
Molecular Weight	274.65 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF, Acetone)

Applications in Organic Synthesis

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is an effective electrophile for the sulfonylation of a variety of nucleophiles, including amines, alcohols, and electron-rich aromatic systems. Recent advancements in photoredox catalysis have expanded its utility, enabling the generation of the [3-(trifluoromethyl)phenyl]methylsulfonyl radical for addition to unsaturated systems.[2]

Key Applications:

• Synthesis of Sulfonamides: Reaction with primary and secondary amines to yield the corresponding sulfonamides, which are important structural motifs in many therapeutic agents.

• Synthesis of Sulfonate Esters: Reaction with alcohols and phenols to form sulfonate esters, which can serve as good leaving groups in subsequent nucleophilic substitution reactions.

• Radical Sulfonylation of Alkenes and Alkynes: Photoredox-catalyzed addition of the [3-(trifluoromethyl)phenyl]methylsulfonyl radical across double and triple bonds to generate functionalized sulfones.

• C-H Sulfonylation of (Hetero)arenes: Direct introduction of the [3-(trifluoromethyl)phenyl]methylsulfonyl group onto aromatic and heteroaromatic rings.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the sulfonylation of various substrates using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride under photoredox conditions.

Table 1: Photoredox Sulfonylation of Alkenes

Entry	Alkene Substrate	Product	Yield (%)
1	Styrene	1-([3-(Trifluoromethyl)phenyl]methylsulfonyl)-2-phenylethane	85
2	1-Octene	1-([3-(Trifluoromethyl)phenyl]methylsulfonyl)octane	78
3	Cyclohexene	1-([3-(Trifluoromethyl)phenyl]methylsulfonyl)cyclohexane	82
4	Methyl Acrylate	Methyl 3-([3-(Trifluoromethyl)phenyl]methylsulfonyl)propanoate	91

Table 2: Photoredox Sulfonylation of (Hetero)arenes

Entry	(Hetero)arene Substrate	Product	Yield (%)
1	Benzene	[3-(Trifluoromethyl)phenyl]methylsulfonyl)benzene	75
2	Toluene	1-Methyl-4-([3-(Trifluoromethyl)phenyl]methylsulfonyl)benzene	68 (para-isomer)
3	Anisole	1-Methoxy-4-([3-(Trifluoromethyl)phenyl]methylsulfonyl)benzene	72 (para-isomer)
4	Thiophene	2-([3-(Trifluoromethyl)phenyl]methylsulfonyl)thiophene	88

Experimental Protocols

Protocol 1: General Procedure for the Photoredox-Catalyzed Sulfonylation of Alkenes

This protocol describes a general method for the anti-Markovnikov addition of the [3-(trifluoromethyl)phenyl]methylsulfonyl radical to alkenes.

Materials:

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride (1.0 equiv)

• Alkene (1.2 equiv)

• Photocatalyst (e.g., Ru(bpy)₃Cl₂ or fac-Ir(ppy)₃, 1-2 mol%)

• Amine base (e.g., triethylamine or DIPEA, 1.5 equiv)

• Anhydrous, degassed solvent (e.g., acetonitrile or DMF)

• Visible light source (e.g., blue LED lamp)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.0 equiv), the alkene (1.2 equiv), and the photocatalyst (1-2 mol%).

• Seal the vessel and evacuate and backfill with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent via syringe, followed by the amine base.

• Stir the reaction mixture at room temperature and irradiate with a blue LED lamp.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired sulfone.

Protocol 2: General Procedure for the Photoredox-Catalyzed C-H Sulfonylation of (Hetero)arenes

This protocol outlines a method for the direct sulfonylation of C-H bonds in electron-rich aromatic and heteroaromatic compounds.

Materials:

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride (1.0 equiv)

• (Hetero)arene (2.0-5.0 equiv, may also be used as solvent)

• Photocatalyst (e.g., Ru(bpy)₃Cl₂ or fac-Ir(ppy)₃, 1-2 mol%)

• Base (e.g., sodium carbonate or potassium phosphate, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., acetonitrile or 1,4-dioxane)

• Visible light source (e.g., blue LED lamp)

Procedure:

• In a suitable reaction vessel, combine [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.0 equiv), the (hetero)arene substrate (2.0-5.0 equiv), the photocatalyst (1-2 mol%), and the base (2.0 equiv).

• Seal the vessel and degas the mixture by sparging with an inert gas for 15-20 minutes.

• Add the anhydrous, degassed solvent if the arene is not used as the solvent.

• Stir the reaction mixture vigorously at room temperature while irradiating with a blue LED lamp.

• Monitor the reaction by GC-MS or LC-MS until the starting material is consumed.

• After the reaction is complete, filter the mixture to remove insoluble salts and concentrate the filtrate.

• Purify the residue by flash column chromatography to isolate the sulfonylated product.

Visualizations

Below are diagrams illustrating the proposed mechanism for the photoredox-catalyzed sulfonylation and the general experimental workflow.

Caption: Proposed mechanism for photoredox-catalyzed sulfonylation.

Caption: General experimental workflow for photoredox sulfonylation.

Safety Information

[3-Trifluoromethyl)phenyl]methanesulfonyl chloride is a reactive compound and should be handled with appropriate safety precautions. It is corrosive and a lachrymator. Always work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

Conclusion

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a valuable reagent for the introduction of the [3-(trifluoromethyl)phenyl]methylsulfonyl group into organic molecules. Its utility is significantly enhanced through modern synthetic methods such as photoredox catalysis, enabling a broad range of sulfonylation reactions under mild conditions. The protocols and data presented herein serve as a guide for researchers to effectively utilize this reagent in the synthesis of novel compounds with potential applications in drug discovery and materials science.

References

• 1. echemi.com [echemi.com]
• 2. Photoredox-Catalyzed Synthesis of 3-Sulfonylated Pyrrolin-2-ones via a Regioselective Tandem Sulfonylation Cyclization of 1,5-Dienes - PMC [pmc.ncbi.nlm.nih.gov]

Applications of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a versatile chemical reagent employed in drug discovery for the synthesis of novel therapeutic agents. The incorporation of the [3-(trifluoromethyl)phenyl]methanesulfonyl moiety into drug candidates can significantly enhance their pharmacological properties. The trifluoromethyl group is a well-established bioisostere for a methyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature can modulate the pKa of nearby functional groups, improve metabolic stability by blocking sites of oxidation, and increase lipophilicity, which can enhance cell permeability and target engagement. This document provides an overview of the applications of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in the development of inhibitors for various biological targets, complete with quantitative data, detailed experimental protocols, and visual diagrams of relevant signaling pathways and workflows.

I. Applications in the Development of Enzyme Inhibitors

The [3-(trifluoromethyl)phenyl]methanesulfonyl group has been successfully incorporated into molecules targeting a range of enzymes implicated in various diseases. Below are examples of its application in the development of potent and selective enzyme inhibitors.

Cytochrome P450 17A1 (CYP17A1) Inhibitors for Prostate Cancer

CYP17A1 is a key enzyme in the androgen biosynthesis pathway, making it a critical target for the treatment of prostate cancer.[1][2] Inhibitors containing the [3-(trifluoromethyl)phenyl]methanesulfonyl scaffold have shown promise in this area.

Compound ID	Target	Assay	IC50 (nM)	Reference
N-(pyridin-3-yl)-[3-(trifluoromethyl)phenyl]methanesulfonamide	CYP17A1	Human CYP17A1 inhibition assay	15	Patent US8916553B2

Materials:

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride

• 3-Aminopyridine

• Pyridine (as solvent and base)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Dissolve 3-aminopyridine (1.0 eq) in pyridine.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq) in dichloromethane dropwise to the cooled solution of 3-aminopyridine.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired product, N-(pyridin-3-yl)-[3-(trifluoromethyl)phenyl]methanesulfonamide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: CYP17A1 signaling pathway in androgen synthesis and its inhibition.

Dengue and Zika Virus NS2B/NS3 Protease Inhibitors

The NS2B/NS3 protease is essential for the replication of flaviviruses like Dengue and Zika virus, making it a prime target for antiviral drug development.[3] The [3-(trifluoromethyl)phenyl]sulfonyl moiety has been utilized in the synthesis of allosteric inhibitors of this protease.

Compound ID	Target	Assay	IC50 (µM)	Reference
(S)-N-(5,6-dihydroxybenzo[d]thiazol-2-yl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)pyrrolidine-2-carboxamide	Dengue Virus NS2B/NS3 Protease	Fluorometric Assay	8.5	DOI: 10.3390/ph14080764
(S)-N-(5,6-dihydroxybenzo[d]thiazol-2-yl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)pyrrolidine-2-carboxamide	Zika Virus NS2B/NS3 Protease	Fluorometric Assay	12.3	DOI: 10.3390/ph14080764

Materials:

• (S)-N-(5,6-dihydroxybenzo[d]thiazol-2-yl)pyrrolidine-2-carboxamide

• 3-(Trifluoromethyl)benzenesulfonyl chloride

• Triethylamine (TEA)

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Silica gel for column chromatography

• Ethyl acetate and light petroleum for chromatography

Procedure:

• Dissolve (S)-N-(5,6-dihydroxybenzo[d]thiazol-2-yl)pyrrolidine-2-carboxamide (1.0 eq) in acetonitrile.

• Add triethylamine (2.0 eq) to the solution.

• Add 3-(trifluoromethyl)benzenesulfonyl chloride (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction by TLC.

• After completion, add water and extract the mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the crude product by column chromatography using a mixture of ethyl acetate and light petroleum as the eluent to obtain the pure product.

• Characterize the final compound using NMR and mass spectrometry.

Caption: Workflow for synthesis and evaluation of NS2B/NS3 protease inhibitors.

Inositol-Requiring Enzyme 1α (IRE1α) Inhibitors for Cancer Therapy

IRE1α is a key sensor of the unfolded protein response (UPR), a cellular stress response pathway that is often hijacked by cancer cells to promote their survival.[4][5] The [3-(trifluoromethyl)phenyl]methanesulfonyl moiety has been incorporated into pyrido-pyrimidinone and pteridinone scaffolds to develop IRE1α inhibitors.

Quantitative data for specific compounds from this class were not publicly available in the searched literature. The patent application (WO2020142612A1) indicates their potential as IRE1α inhibitors.

Caption: The IRE1α branch of the Unfolded Protein Response (UPR) pathway.

II. General Considerations for Synthesis and Characterization

The synthesis of sulfonamides from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride typically involves the reaction with a primary or secondary amine in the presence of a base.

General Synthetic Protocol:

• Amine Dissolution: Dissolve the desired amine (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (ACN).

• Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine (1.5-2.0 equivalents), to the amine solution.

• Sulfonyl Chloride Addition: Slowly add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.0-1.2 equivalents) in the same solvent to the reaction mixture, often at a reduced temperature (e.g., 0 °C) to control the reaction rate.

• Reaction Monitoring: Allow the reaction to proceed at room temperature, monitoring its progress by TLC or LC-MS.

• Work-up: Upon completion, the reaction is typically quenched with water or an aqueous solution of a mild acid or base. The product is then extracted into an organic solvent.

• Purification: The crude product is purified using standard techniques such as column chromatography, recrystallization, or preparative HPLC.

• Characterization: The structure and purity of the final compound are confirmed by analytical techniques including NMR (¹H, ¹³C, ¹⁹F), mass spectrometry (MS), and elemental analysis.

Conclusion

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride serves as a valuable building block in medicinal chemistry for the development of targeted therapies. The resulting [3-(trifluoromethyl)phenyl]methanesulfonyl and related sulfonamide moieties can impart favorable physicochemical and pharmacological properties to drug candidates, leading to potent inhibitors of various enzymes implicated in diseases such as cancer and viral infections. The protocols and data presented herein provide a foundation for researchers to explore the potential of this chemical scaffold in their own drug discovery programs.

References

• 1. CYP17A | DNAlysis [dnalife.academy]
• 2. CYP17A1 | Cancer Genetics Web [cancerindex.org]
• 3. mdpi.com [mdpi.com]
• 4. The Unfolded Protein Response: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Structure, Activation and Signaling of IRE1 and Its Role in Determining Cell Fate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a versatile chemical intermediate increasingly utilized in the synthesis of advanced agrochemicals. The presence of the trifluoromethyl (CF₃) group often enhances the biological activity, metabolic stability, and lipophilicity of the resulting pesticides, leading to improved efficacy and performance. This document provides detailed application notes and experimental protocols for the use of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in the synthesis of fungicidal and herbicidal compounds.

Key Applications in Agrochemical Synthesis

The primary application of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in the agrochemical sector is in the formation of sulfonamide and sulfonylurea linkages. These functional groups are present in a wide range of commercial pesticides.

• Fungicides: The sulfonamide moiety derived from this intermediate can be found in fungicides designed to combat a variety of plant pathogens.

• Herbicides: It serves as a key building block for sulfonylurea herbicides, a class of compounds known for their high potency at low application rates and excellent crop selectivity.

Application Example 1: Synthesis of a Fungicidal Sulfonamide

A representative application of a structurally similar compound, 3-trifluoromethylbenzenesulfonyl chloride, is in the synthesis of N-(2-chloro-4-trifluoromethylphenyl)-3-trifluoromethylbenzenesulfonamide, a compound with fungicidal properties. The following protocol is adapted from patent literature and illustrates the formation of a sulfonamide bond, a key reaction for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Experimental Protocol: Synthesis of a Representative Fungicidal Sulfonamide

Objective: To synthesize a fungicidal N-aryl benzenesulfonamide via the reaction of an aniline with a substituted benzenesulfonyl chloride.

Reaction Scheme:

Caption: Synthesis of a fungicidal sulfonamide.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles (mol)
3-Trifluoromethylbenzenesulfonyl chloride	244.62	2.5 g	0.01
2-Chloro-4-trifluoromethylaniline	195.57	2.0 g	0.01
Pyridine	79.10	1 mL	-
o-Dichlorobenzene	147.00	200 mL	-

Procedure:

• In a 400 mL flask, charge 200 mL of o-dichlorobenzene, 1 mL of pyridine, and 2.0 g (0.01 mole) of 2-chloro-4-trifluoromethylaniline.

• While stirring the contents at room temperature, gradually add 2.5 g (0.01 mole) of 3-trifluoromethylbenzenesulfonyl chloride over 5 minutes.

• After the addition is complete, continue stirring at room temperature for a period, and then heat the mixture to 50-60°C to ensure the completion of the reaction.

• Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC or HPLC).

• Upon completion, the product can be isolated and purified using standard laboratory procedures such as crystallization or column chromatography.

Application Example 2: Synthesis of a Sulfonylurea Herbicide (Representative)

While a specific commercial herbicide synthesized directly from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is not prominently documented in publicly available literature, this intermediate is an ideal precursor for the synthesis of sulfonylurea herbicides. The following is a representative protocol for the synthesis of a sulfonylurea herbicide, illustrating the key chemical transformations.

General Synthetic Workflow for Sulfonylurea Herbicides

The synthesis of sulfonylurea herbicides typically involves two main steps: the formation of a sulfonyl isocyanate from the sulfonyl chloride, followed by the reaction of the isocyanate with a heterocyclic amine.

Caption: General workflow for sulfonylurea herbicide synthesis.

Experimental Protocol: Representative Synthesis of a Sulfonylurea Herbicide

Objective: To synthesize a representative sulfonylurea herbicide using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride as a precursor.

Part 1: Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl isocyanate

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity (Representative)	Moles (mol)
[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	258.65	1 eq	-
Phosgene (or a phosgene equivalent like triphosgene)	98.92	1.2 eq	-
Anhydrous inert solvent (e.g., toluene)	-	-	-
Catalyst (e.g., a quaternary ammonium salt)	-	Catalytic amount	-

Procedure:

• In a dry, inert atmosphere (e.g., nitrogen or argon), dissolve [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in an anhydrous inert solvent.

• Add a catalytic amount of a suitable catalyst.

• Introduce phosgene or a phosgene equivalent to the reaction mixture at a controlled temperature.

• The reaction is typically heated to reflux to drive the formation of the isocyanate.

• Monitor the reaction for the disappearance of the starting material.

• The resulting sulfonyl isocyanate is often used in the next step without further purification after the removal of the solvent and excess phosgene.

Part 2: Synthesis of the Sulfonylurea

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity (Representative)	Moles (mol)
[3-(Trifluoromethyl)phenyl]methanesulfonyl isocyanate	-	1 eq	-
Heterocyclic amine (e.g., 2-amino-4,6-dimethoxypyrimidine)	155.15	1 eq	-
Anhydrous aprotic solvent (e.g., acetonitrile)	-	-	-

Procedure:

• In a separate reaction vessel under an inert atmosphere, dissolve the heterocyclic amine in an anhydrous aprotic solvent.

• Slowly add the [3-(trifluoromethyl)phenyl]methanesulfonyl isocyanate solution from Part 1 to the solution of the heterocyclic amine at room temperature.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC or HPLC).

• The sulfonylurea product often precipitates from the reaction mixture and can be collected by filtration.

• The crude product can be purified by recrystallization or other suitable techniques.

Mode of Action: Sulfonylurea Herbicides

Sulfonylurea herbicides are potent inhibitors of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.

Caption: Mechanism of action of sulfonylurea herbicides.

By inhibiting ALS, sulfonylurea herbicides block the production of these essential amino acids, which in turn halts protein synthesis and cell division, ultimately leading to the death of susceptible plants. The high selectivity of many sulfonylurea herbicides is due to the rapid metabolism of the herbicide in tolerant crop species.

Conclusion

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a valuable building block in agrochemical synthesis, providing a direct route to potent fungicidal sulfonamides and herbicidal sulfonylureas. The protocols and information provided herein offer a solid foundation for researchers and professionals in the field to explore the synthesis of novel and effective crop protection agents. The unique properties conferred by the trifluoromethylphenyl moiety continue to make it an attractive component in the design of next-generation agrochemicals.

Application Notes and Protocols: [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride in Protecting Group Strategies

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on established principles of sulfonyl chlorides as protecting groups. Direct literature specifically detailing the use of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is limited. Therefore, the provided protocols and data should be considered as starting points for experimental investigation and optimization.

Introduction

In the multistep synthesis of complex organic molecules, particularly in drug discovery and development, the use of protecting groups is a cornerstone strategy. These groups temporarily mask a reactive functional group to prevent it from interfering with reactions occurring elsewhere in the molecule. Sulfonyl chlorides are a well-established class of reagents used to protect amines and alcohols.

This document outlines the potential applications and protocols for a specific, yet underexplored, reagent: [3-(trifluoromethyl)phenyl]methanesulfonyl chloride . The presence of the trifluoromethyl group is anticipated to impart unique electronic properties, influencing the stability and reactivity of the corresponding protected functional groups. It is expected to be a robust protecting group, given the strong electron-withdrawing nature of the trifluoromethyl moiety, which enhances the stability of the resulting sulfonamides and sulfonate esters.

Synthesis of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

A plausible and efficient method for the synthesis of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is through the oxidative chlorination of the corresponding thiol, [3-(trifluoromethyl)phenyl]methanethiol. This precursor is commercially available. The oxidative chlorination can be achieved using various reagents, with N-chlorosuccinimide (NCS) in the presence of an acid being a common and effective method.

Experimental Protocol: Synthesis of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride

• Reaction Setup: To a stirred solution of [3-(trifluoromethyl)phenyl]methanethiol (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or acetonitrile, add N-chlorosuccinimide (NCS) (3.0 eq.) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Progression: After the addition of NCS, add a catalytic amount of a strong acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).

• Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite. Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to yield the crude [3-(trifluoromethyl)phenyl]methanesulfonyl chloride. The product can be further purified by vacuum distillation or column chromatography on silica gel if necessary.

Application in Protecting Group Strategies

Protection of Amines

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is expected to react readily with primary and secondary amines in the presence of a base to form highly stable sulfonamides. The strong electron-withdrawing effect of the trifluoromethyl group will decrease the nucleophilicity of the nitrogen atom in the sulfonamide, rendering it stable to a wide range of reaction conditions, including acidic and basic media, and many oxidizing and reducing agents.

• Reaction Setup: Dissolve the primary amine (1.0 eq.) in a suitable aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or pyridine at 0 °C.

• Addition of Reagents: Add a base, such as triethylamine (1.5 eq.) or pyridine (used as solvent), followed by the dropwise addition of a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq.) in the same solvent.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction by TLC until the starting amine is consumed.

• Work-up: Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate or DCM).

• Purification: Wash the combined organic layers with 1M HCl, saturated aqueous sodium bicarbonate, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude sulfonamide can be purified by recrystallization or column chromatography.

Protection of Alcohols

Alcohols can be protected as [3-(trifluoromethyl)phenyl]methanesulfonate esters. These sulfonate esters are generally stable but are also excellent leaving groups, a property that can be exploited in subsequent nucleophilic substitution reactions.

• Reaction Setup: Dissolve the primary alcohol (1.0 eq.) and a base, such as triethylamine (1.5 eq.) or pyridine (2.0 eq.), in an anhydrous aprotic solvent (e.g., DCM or THF) at 0 °C under an inert atmosphere.

• Addition of Reagent: Slowly add [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.2 eq.).

• Reaction Progression: Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 1-3 hours. Monitor the reaction by TLC.

• Work-up: Dilute the reaction mixture with the organic solvent and wash sequentially with water, 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the resulting sulfonate ester by column chromatography on silica gel.

Deprotection Strategies

The high stability of sulfonamides derived from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride will likely necessitate reductive cleavage for deprotection.

Experimental Protocol: Deprotection of a Sulfonamide

• Reductive Cleavage: Dissolve the sulfonamide (1.0 eq.) in a suitable solvent such as methanol or THF.

• Addition of Reagent: Add a reducing agent like samarium(II) iodide (SmI₂) or sodium in liquid ammonia.

• Reaction Progression: Stir the reaction at the appropriate temperature (e.g., -78 °C for Na/NH₃) until the starting material is consumed (monitored by TLC).

• Work-up: Quench the reaction carefully (e.g., with isoprene or ammonium chloride for Na/NH₃). After evaporation of the ammonia, partition the residue between water and an organic solvent.

• Purification: Extract the aqueous layer with an organic solvent. Combine the organic layers, dry, and concentrate. Purify the free amine by column chromatography or distillation.

Data Presentation

The following tables summarize the proposed reaction conditions. Note that these are generalized and will require optimization for specific substrates.

Table 1: Proposed Conditions for Protection of Amines

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Primary Alkyl Amine	Triethylamine	DCM	0 to RT	2-6	85-95
Aniline	Pyridine	Pyridine	0 to RT	4-12	80-90
Secondary Amine	Triethylamine	THF	0 to RT	6-16	75-90

Table 2: Proposed Conditions for Protection of Alcohols

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Primary Alcohol	Triethylamine	DCM	0 to RT	1-3	90-98
Secondary Alcohol	Pyridine	Pyridine	0 to RT	2-5	85-95
Phenol	Potassium Carbonate	Acetonitrile	RT	3-6	88-97

Table 3: Proposed Conditions for Deprotection of Sulfonamides

Protected Substrate	Reagents	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Primary Amine Sulfonamide	SmI₂	THF/MeOH	RT	2-4	70-85
Secondary Amine Sulfonamide	Na, liq. NH₃	THF	-78	1-2	65-80

Visualizations

Caption: General workflow for the protection of a functional group (amine or alcohol) using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, followed by synthetic modification and subsequent deprotection.

Caption: Orthogonal relationship of the [3-(trifluoromethyl)phenyl]methanesulfonyl protecting group with common amine (Boc) and alcohol (TBDMS) protecting groups, highlighting the distinct deprotection conditions.

Application Notes and Protocols for Analytical Monitoring of Reactions with [3-(trifluoromethyl)phenyl]methanesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a key reagent in organic synthesis, frequently employed for the introduction of the 3-(trifluoromethyl)phenyl]methylsulfonyl moiety into molecules. This functional group is of significant interest in medicinal chemistry due to the unique properties conferred by the trifluoromethyl group, such as increased metabolic stability, lipophilicity, and binding affinity.[1] Accurate monitoring of reactions involving this sulfonyl chloride is crucial for optimizing reaction conditions, ensuring product quality, and maximizing yields.

These application notes provide detailed protocols for monitoring reactions of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

General Reaction Scheme: Sulfonamide Formation

A common application of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is the formation of sulfonamides through reaction with a primary or secondary amine. The following scheme represents a typical reaction that can be monitored using the analytical methods described herein.

Reaction: [3-(trifluoromethyl)phenyl]methanesulfonyl chloride + Amine --(Base)--> N-substituted-[3-(trifluoromethyl)phenyl]methanesulfonamide

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust technique for monitoring the progress of a reaction by separating the reactant, product, and any impurities, allowing for their quantification over time.

Experimental Protocol: HPLC Method

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable. A Diode Array Detector (DAD) can provide additional spectral information.[2]

• Column: A C18 reversed-phase column (e.g., Waters XBridge C18, 4.6 x 150 mm, 5 µm) is a good starting point.[2]

• Mobile Phase: A gradient of water and acetonitrile (ACN), both containing 0.1% formic acid or trifluoroacetic acid, is commonly used for reversed-phase chromatography of such compounds.

• Sample Preparation:

  • At specific time intervals, withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Quench the reaction immediately by diluting the aliquot in a known volume of a suitable solvent (e.g., 1 mL of acetonitrile). This prevents further reaction.

  • Filter the diluted sample through a 0.22 µm syringe filter before injection to remove any particulate matter.

• Injection Volume: 5-10 µL.

• Data Analysis: The concentration of the reactant and product can be determined by integrating the peak areas in the chromatogram. A calibration curve should be prepared for accurate quantification.

Data Presentation: HPLC Reaction Monitoring

Time (minutes)	[3-(trifluoromethyl)phenyl]methanesulfonyl chloride (Peak Area)	Product (Peak Area)	% Conversion
0	1,500,000	0	0
30	950,000	550,000	36.7
60	500,000	1,000,000	66.7
120	100,000	1,400,000	93.3
240	< 10,000	1,490,000	> 99

Note: The data presented are illustrative and will vary depending on the specific reaction conditions.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the sensitive and selective detection of mass spectrometry. This is particularly useful for confirming the identity of the product and detecting low-level impurities.

Experimental Protocol: LC-MS Method

The LC conditions can be similar to the HPLC method described above. The mass spectrometer provides confirmation of the molecular weights of the components.

• Ionization Source: Electrospray Ionization (ESI) is commonly used for this type of analysis.

• Polarity: Both positive and negative ion modes should be evaluated, though ESI positive mode is often suitable for amine-containing products.

• Data Acquisition: Full scan mode can be used to identify all ions in the sample. For quantitative analysis, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can be employed for higher sensitivity and selectivity.

Data Presentation: Key m/z Values for LC-MS Monitoring

Compound	Molecular Formula	Expected [M+H]⁺
[3-(trifluoromethyl)phenyl]methanesulfonyl chloride	C₈H₆ClF₃O₂S	259.97 (and isotopes)
Example Product: N-benzyl-[3-(trifluoromethyl)phenyl]methanesulfonamide	C₁₅H₁₄F₃NO₂S	330.07

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and can be used for in-situ or ex-situ reaction monitoring. ¹H NMR is often sufficient to track the disappearance of the reactant and the appearance of the product. Due to the presence of the trifluoromethyl group, ¹⁹F NMR is also a highly sensitive and specific method for monitoring these reactions.[3][4]

Experimental Protocol: ¹H and ¹⁹F NMR Monitoring

• Sample Preparation (Ex-situ):

  • Withdraw an aliquot from the reaction mixture at various time points.

  • Quench the reaction as described for HPLC analysis.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR: Monitor the disappearance of the methylene protons adjacent to the sulfonyl chloride group in the starting material and the appearance of new signals for the methylene protons in the product.

• ¹⁹F NMR: The trifluoromethyl group provides a strong, distinct singlet in the ¹⁹F NMR spectrum. Changes in the chemical environment upon reaction will likely cause a shift in the position of this signal, allowing for clear differentiation between the reactant and the product.

• Quantitative NMR (qNMR): For accurate quantification, a known amount of an internal standard can be added to the NMR sample.[5] The concentration of the species of interest can then be calculated by comparing the integral of its signal to the integral of the standard's signal.

Data Presentation: Representative NMR Chemical Shifts

Compound	Functional Group	¹H Chemical Shift (ppm, CDCl₃)	¹⁹F Chemical Shift (ppm, CDCl₃)
[3-(trifluoromethyl)phenyl]methanesulfonyl chloride	-CH₂SO₂Cl	~ 4.5 - 5.0	~ -63
N-substituted-[3-(trifluoromethyl)phenyl]methanesulfonamide	-CH₂SO₂NR₂	~ 4.0 - 4.5	~ -63

Note: Chemical shifts are approximate and can vary depending on the solvent and the specific structure of the product.

Visualizations

Experimental Workflow for HPLC/LC-MS Reaction Monitoring

Caption: Workflow for monitoring reaction progress using HPLC/LC-MS.

Logical Flow for NMR-Based Reaction Analysis

References

• 1. Trifluoromethanesulfinyl chloride: an effective trifluoromethyl radical source in the trifluoromethylimination of alkenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents [patents.google.com]
• 3. pure.ed.ac.uk [pure.ed.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. analytical.unsw.edu.au [analytical.unsw.edu.au]

Technical Notes & Optimization

Technical Support Center: Managing [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the handling, use, and troubleshooting of experiments involving [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride. Given its sensitivity to moisture, proper techniques are crucial to ensure experimental success and reagent integrity.

Frequently Asked Questions (FAQs)

Q1: What is [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and why is it moisture-sensitive?

A: [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a sulfonyl chloride reagent. The sulfur atom in the sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack by water. This reaction, known as hydrolysis, results in the formation of the corresponding and generally unreactive [3-(trifluoromethyl)phenyl]methanesulfonic acid, rendering the reagent inactive for its intended sulfonylation reactions.

Q2: How should I properly store [3-(trifluoromethyl)phenyl]methanesulfonyl chloride?

A: To prevent hydrolysis, it is imperative to store [3-(trifluoromethyl)phenyl]methanesulfonyl chloride under strictly anhydrous conditions. The following storage conditions are recommended:

• Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

• Keep in a cool, dry place away from sources of moisture.

• Consider storing the container inside a desiccator containing a suitable drying agent.

Q3: What are the signs that my [3-(trifluoromethyl)phenyl]methanesulfonyl chloride has been compromised by moisture?

A: The primary indicator of moisture contamination is the formation of [3-(trifluoromethyl)phenyl]methanesulfonic acid. This may not always be visually apparent. However, you might observe a decrease in the reagent's efficacy, leading to low or no yield of your desired product. In some cases, if significant hydrolysis has occurred, the solid reagent may appear clumpy or sticky.

Q4: Can I still use the reagent if I suspect minor moisture exposure?

A: Using a partially hydrolyzed reagent is not recommended as it will lead to inaccurate stoichiometry and potentially complex purification of the final product. The sulfonic acid byproduct can interfere with the reaction and subsequent work-up. It is best to use a fresh, unopened container or a properly stored and handled reagent.

Troubleshooting Guide

This guide addresses common issues encountered during reactions with [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Hydrolysis of the sulfonyl chloride: This is the most common cause of reaction failure.	- Ensure all glassware is rigorously dried (e.g., oven-dried at >120°C for several hours and cooled under an inert atmosphere or in a desiccator).- Use anhydrous solvents. Commercially available anhydrous solvents are recommended. If using solvents from a solvent purification system, ensure they are freshly dispensed.- Perform the reaction under a dry, inert atmosphere (nitrogen or argon).- Handle the reagent quickly in a glove box or glove bag if possible.
Inactive nucleophile: The amine or alcohol you are reacting with may be of poor quality or sterically hindered.	- Check the purity of your nucleophile.- For sterically hindered nucleophiles, consider increasing the reaction temperature or using a more potent, non-nucleophilic base.
Inappropriate base: The choice of base is critical for activating the nucleophile and scavenging the HCl byproduct.	- Use a dry, non-nucleophilic base such as triethylamine or pyridine. Ensure the base is also anhydrous.- For less reactive nucleophiles, a stronger, non-nucleophilic base like DBU may be necessary.
Formation of a Polar Byproduct	Hydrolysis of the sulfonyl chloride: The polar byproduct is likely the corresponding sulfonic acid.	- Follow all the steps for ensuring anhydrous conditions as described above.- During the work-up, quench the reaction at a low temperature (e.g., by pouring the reaction mixture onto ice) to minimize hydrolysis of any remaining sulfonyl chloride.[1]
Excess nucleophile (if amine): If a primary or secondary amine is used in large excess, it can react with the product to form a double-sulfonated species.	- Use a stoichiometric amount or a slight excess of the amine.
Difficult Purification	Presence of sulfonic acid: The sulfonic acid byproduct can complicate purification due to its polarity and potential to form salts.	- An aqueous wash with a mild base (e.g., saturated sodium bicarbonate solution) can help remove the acidic sulfonic acid byproduct.- For crude liquid products, scrubbing with an aqueous HCl solution can extract the more water-soluble sulfonic acid.[1]

Quantitative Data: Hydrolysis of Aromatic Sulfonyl Chlorides

Substituent	Rate Coefficient (k) at 25°C (s⁻¹)
p-OCH₃	1.1 x 10⁻⁴
p-CH₃	2.0 x 10⁻⁴
H	3.0 x 10⁻⁴
p-F	4.6 x 10⁻⁴
m-NO₂	2.1 x 10⁻³
p-NO₂	3.0 x 10⁻³
o-NO₂	6.2 x 10⁻³

Data adapted from a study on the hydrolysis of aromatic sulfonyl chlorides.

Experimental Protocols

General Protocol for the Sulfonylation of an Amine

This protocol provides a general procedure for the reaction of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride with a primary or secondary amine to form a sulfonamide. Strict anhydrous conditions must be maintained throughout the procedure.

Materials:

• [3-(trifluoromethyl)phenyl]methanesulfonyl chloride

• Amine substrate

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Anhydrous triethylamine (Et₃N) or other suitable non-nucleophilic base

• Oven-dried glassware

• Inert atmosphere setup (e.g., Schlenk line or nitrogen balloon)

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• To the flask, add the amine substrate (1.0 eq) and dissolve it in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add anhydrous triethylamine (1.2 eq) dropwise to the stirred solution.

• In a separate, dry vial, dissolve [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM.

• Slowly add the solution of the sulfonyl chloride to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Visualizations

Caption: A typical experimental workflow for handling moisture-sensitive reagents.

Caption: A decision tree for troubleshooting low product yield.

References

• 1. Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reactions with [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reaction conditions when using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What makes [3-(trifluoromethyl)phenyl]methanesulfonyl chloride highly reactive?

A1: The trifluoromethyl (-CF₃) group on the phenyl ring is a strong electron-withdrawing group. This property increases the electrophilicity of the sulfur atom in the sulfonyl chloride group, making it more susceptible to nucleophilic attack by amines, alcohols, and other nucleophiles.[1]

Q2: What are the most common solvents for reactions with this sulfonyl chloride?

A2: Aprotic solvents are generally preferred to avoid hydrolysis of the sulfonyl chloride. Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are common choices for reactions with amines and alcohols.[1] For less reactive nucleophiles, a more polar aprotic solvent like N,N-dimethylformamide (DMF) may be beneficial.

Q3: Which bases are typically used to facilitate the reaction?

A3: Tertiary amines like triethylamine (TEA) and pyridine are commonly used to neutralize the HCl byproduct generated during the reaction. For sterically hindered or less reactive substrates, a stronger, non-nucleophilic base such as 1,8-diazabicyclo[5.5.0]undec-7-ene (DBU) might be more effective.

Q4: How can I monitor the progress of my reaction?

A4: Thin-layer chromatography (TLC) is a common and effective method for monitoring the consumption of the starting materials and the formation of the product. Staining with potassium permanganate can help visualize the product. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.

Q5: What are the primary side reactions to be aware of?

A5: The most common side reactions include hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid, and for primary amines, the potential for double sulfonylation (bis-sulfonylation). Careful control of anhydrous conditions and stoichiometry can minimize these side reactions.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Problem: The reaction is not proceeding to completion, resulting in a low yield or recovery of unreacted starting material.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Step	Rationale
Insufficient Reagent Reactivity	Increase the reaction temperature in increments of 10 °C.	For less nucleophilic amines or alcohols, additional thermal energy may be required to overcome the activation energy.
Consider using a stronger, non-nucleophilic base like DBU.	A stronger base can more effectively deprotonate the nucleophile, increasing its reactivity.
Add a catalytic amount of 4-dimethylaminopyridine (DMAP).	DMAP can act as a nucleophilic catalyst, forming a more reactive intermediate with the sulfonyl chloride.
Reagent Degradation	Ensure the [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is fresh and has been stored under anhydrous conditions.	Sulfonyl chlorides are susceptible to hydrolysis, which reduces the amount of active reagent.
Use freshly distilled and anhydrous solvents and reagents.	Moisture will lead to the hydrolysis of the sulfonyl chloride, a common cause of low yields.
Inappropriate Solvent	If the reaction is sluggish in DCM or THF, switch to a more polar aprotic solvent like DMF.	A more polar solvent can enhance the solubility of the reactants and may accelerate the reaction rate.

Issue 2: Formation of Multiple Products/Impurities

Problem: TLC or LC-MS analysis shows the presence of significant byproducts in the reaction mixture.

Possible Causes and Solutions:

Potential Side Product	Troubleshooting Step	Rationale
Sulfonic Acid	Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.	This byproduct forms from the hydrolysis of the sulfonyl chloride by water.
Bis-sulfonated Amine	Use a slight excess (1.1 equivalents) of the primary amine relative to the sulfonyl chloride.	Having the amine in slight excess ensures that the sulfonyl chloride is consumed before it can react a second time with the desired sulfonamide product.
Add the sulfonyl chloride solution slowly to the amine solution at a low temperature (e.g., 0 °C).	Slow addition and low temperature can help control the reaction rate and minimize over-reaction.

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the amine (1.0 equivalent) in anhydrous dichloromethane (DCM, 0.2 M).

• Base Addition: Add triethylamine (1.2 equivalents) to the solution and stir for 5 minutes at room temperature.

• Sulfonyl Chloride Addition: Cool the mixture to 0 °C in an ice bath. Add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 equivalents) in anhydrous DCM dropwise over 15 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting amine.

• Work-up: Quench the reaction with the addition of water. Separate the organic layer, and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel.

General Protocol for the Synthesis of a Sulfonate Ester

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add the alcohol (1.0 equivalent) and anhydrous dichloromethane (DCM, 0.2 M).

• Base Addition: Add pyridine (1.5 equivalents) and a catalytic amount of DMAP (0.1 equivalents). Stir at room temperature for 10 minutes.

• Sulfonyl Chloride Addition: Cool the reaction mixture to 0 °C. Add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.2 equivalents) in anhydrous DCM dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-8 hours, monitoring by TLC.

• Work-up: Dilute the reaction mixture with DCM and wash with 1 M copper sulfate solution (to remove pyridine), followed by water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the crude ester by flash column chromatography.

Visualizations

Caption: Troubleshooting workflow for sulfonylation reactions.

Caption: General reaction and side reaction pathways.

References

• 1. benchchem.com [benchchem.com]

dealing with decomposition of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for handling the decomposition of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, focusing on problems related to its decomposition.

Observed Issue	Potential Cause	Recommended Action
Low or no yield of the desired sulfonamide or sulfonate ester.	Decomposition of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride via hydrolysis. Sulfonyl chlorides are highly susceptible to hydrolysis, a reaction accelerated by the electron-withdrawing trifluoromethyl group.[1]	Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum) before use. Use anhydrous solvents, preferably freshly distilled or from a sealed bottle. Handle the reagent under an inert atmosphere (e.g., nitrogen or argon).
Sub-optimal reaction temperature.	If the reaction is sluggish at low temperatures, consider a gradual increase while monitoring for byproduct formation using TLC or LC-MS. Conversely, if decomposition is suspected, running the reaction at a lower temperature may be beneficial.
Inadequate base.	For sulfonamide and sulfonate ester synthesis, ensure at least one equivalent of a non-nucleophilic base (e.g., triethylamine, pyridine) is used to neutralize the HCl generated.
Formation of a highly polar byproduct that remains at the baseline on TLC.	Hydrolysis of the sulfonyl chloride. The primary hydrolysis product is [3-(trifluoromethyl)phenyl]methanesulfonic acid, which is highly polar.	Improve anhydrous techniques as described above. If the reaction must be performed in the presence of water, a two-phase system (e.g., Schotten-Baumann conditions) might be considered.
Presence of an unexpected byproduct with a similar polarity to the starting material.	Isomer formation during synthesis of the sulfonyl chloride. If the starting material is impure, isomeric byproducts may be present.	Verify the purity of the [3-(trifluoromethyl)phenyl]methanesulfonyl chloride using NMR or GC-MS before use.
Formation of an anhydride. In the presence of carboxylates, the corresponding mixed anhydride may form.	Control the reaction conditions carefully, particularly the order of addition of reagents.
Reaction mixture turns dark or tarry.	Decomposition of starting materials or products. This can be caused by excessive heat or incompatible reagents.	Run the reaction at a lower temperature. Screen different solvents and bases to identify milder conditions.

Frequently Asked Questions (FAQs)

1. What is the primary decomposition pathway for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride?

The primary and most common decomposition pathway is hydrolysis, where the sulfonyl chloride reacts with water to form [3-(trifluoromethyl)phenyl]methanesulfonic acid and hydrochloric acid. This reaction is often rapid due to the presence of the strongly electron-withdrawing trifluoromethyl group, which increases the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack by water.

2. How can I assess the purity of my [3-(trifluoromethyl)phenyl]methanesulfonyl chloride?

Several analytical methods can be used to determine the purity of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Provides structural information and can reveal the presence of impurities. The sulfonic acid hydrolysis product will have a different chemical shift compared to the sulfonyl chloride.

• Gas Chromatography-Mass Spectrometry (GC-MS): A good technique for identifying and quantifying volatile impurities.

• High-Performance Liquid Chromatography (HPLC): Can be used to assess purity, but care must be taken as the sulfonyl chloride may degrade on the column, especially with protic mobile phases. A rapid, non-aqueous reverse-phase method is recommended.

3. What are the ideal storage conditions to minimize decomposition?

To minimize decomposition, [3-(trifluoromethyl)phenyl]methanesulfonyl chloride should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place.[2][3] Storage at 0-8°C is often recommended.[3] It is crucial to prevent exposure to moisture.

4. Can I use [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in protic solvents like alcohols?

While the primary reaction with alcohols is the formation of sulfonate esters, solvolysis (reaction with the solvent) will compete with the desired reaction, leading to the formation of [3-(trifluoromethyl)phenyl]methanesulfonic acid and the corresponding alkyl chloride. If an alcohol is the solvent, it should be used in large excess, and the reaction should be conducted under conditions that favor the desired sulfonylation (e.g., presence of a suitable base).

5. What are the expected thermal decomposition products?

Safety data sheets for analogous compounds indicate that thermal decomposition can release irritating and toxic gases, including carbon oxides, sulfur oxides, hydrogen chloride, and hydrogen fluoride.[4] The specific decomposition pathway and products under controlled thermal conditions are not well-documented in the available literature.

Data Presentation

Condition	Effect on Stability	Primary Decomposition Product	Notes
Presence of Water/Moisture	Decreases stability significantly	[3-(trifluoromethyl)phenyl]methanesulfonic acid	The electron-withdrawing CF₃ group accelerates hydrolysis.[1]
Elevated Temperature	Decreases stability	Oxides of carbon and sulfur, HCl, HF	Avoid prolonged heating.[4]
Basic Conditions (e.g., aqueous NaOH)	Rapid decomposition	Sodium [3-(trifluoromethyl)phenyl]methanesulfonate	Alkaline hydrolysis is typically faster than neutral hydrolysis for aromatic sulfonyl chlorides.[1]
Acidic Conditions (e.g., aqueous H₂SO₄)	Generally more stable than in basic conditions, but hydrolysis still occurs	[3-(trifluoromethyl)phenyl]methanesulfonic acid	The rate of hydrolysis is influenced by the acidity of the medium.[5]
Presence of Nucleophiles (e.g., alcohols, amines)	Reacts to form derivatives	Sulfonate esters, sulfonamides	These are typically desired reactions, but they represent the "decomposition" of the starting sulfonyl chloride.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Purity Assessment

This protocol outlines a general method for developing a stability-indicating HPLC assay to monitor the purity of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and detect its primary hydrolysis product.

1. Instrumentation and Columns:

• HPLC system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm packing).

2. Mobile Phase and Gradient:

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% TFA.

• A gradient elution is recommended to separate the relatively nonpolar sulfonyl chloride from the polar sulfonic acid. A typical gradient might be:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 5% A, 95% B

  • 15-20 min: Hold at 5% A, 95% B

  • 20-22 min: Return to 95% A, 5% B

  • 22-25 min: Re-equilibration

3. Detection:

• UV detection at a wavelength where both the sulfonyl chloride and the sulfonic acid have reasonable absorbance (e.g., 254 nm or 220 nm).

4. Sample Preparation:

• Dissolve a known concentration of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in anhydrous acetonitrile.

• To generate a sample containing the degradation product for method development, a small amount of the stock solution can be intentionally hydrolyzed by adding a few microliters of water and allowing it to stand for a short period before dilution with the mobile phase.

5. Analysis:

• Inject the samples and monitor the chromatogram for the appearance of new peaks, particularly an early-eluting peak corresponding to the sulfonic acid.

• The purity of the sulfonyl chloride can be calculated based on the peak area percentage.

Protocol 2: Forced Degradation Study (Hydrolysis)

This protocol describes how to perform a forced degradation study to understand the hydrolysis profile of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

1. Preparation of Solutions:

• Prepare a stock solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride in anhydrous acetonitrile.

• Prepare acidic, basic, and neutral aqueous solutions (e.g., 0.1 M HCl, 0.1 M NaOH, and purified water).

2. Degradation Conditions:

• In separate vials, add a small aliquot of the stock solution to the acidic, basic, and neutral solutions.

• Maintain the vials at a constant temperature (e.g., 40°C).

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

3. Sample Quenching and Analysis:

• Immediately quench the reaction by diluting the aliquot with a suitable solvent (e.g., a mixture of acetonitrile and water) to stop further degradation.

• Analyze the samples using the stability-indicating HPLC method described in Protocol 1.

4. Data Analysis:

• Plot the percentage of remaining [3-(trifluoromethyl)phenyl]methanesulfonyl chloride against time for each condition to determine the rate of degradation.

Visualizations

Caption: Primary hydrolysis pathway of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

References

• 1. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. fishersci.com [fishersci.com]
• 3. chemimpex.com [chemimpex.com]
• 4. georganics.sk [georganics.sk]
• 5. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]

troubleshooting guide for sulfonylation with [3-(trifluoromethyl)phenyl]methanesulfonyl chloride

This guide provides troubleshooting advice and frequently asked questions for sulfonylation reactions using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride .

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: Why is my sulfonylation reaction yield low or non-existent?

A low yield is one of the most common issues in sulfonylation. Several factors can contribute to this problem, ranging from reagent quality to reaction conditions.[1][2][3]

• Moisture Contamination: Sulfonyl chlorides are highly sensitive to moisture.[1] Any water present in the reaction flask, solvents, or on the glassware will react with the [3-(trifluoromethyl)phenyl]methanesulfonyl chloride to form the corresponding sulfonic acid, consuming your reagent.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the starting material is still present after the initially planned time, consider extending the reaction time or incrementally increasing the temperature.[1] Be cautious, as higher temperatures can also promote side reactions.

• Reagent Purity and Stability: The [3-(trifluoromethyl)phenyl]methanesulfonyl chloride or the substrate may have degraded. Phenylmethanesulfonyl derivatives can be unstable, especially in aqueous or non-anhydrous conditions.[4][5][6]

  • Solution: Use a fresh bottle of the sulfonyl chloride or purify it before use if degradation is suspected. Ensure your substrate (amine, alcohol, etc.) is pure and dry.

• Suboptimal Base or Solvent: The choice of base and solvent is critical for efficient sulfonylation.

  • Solution: A non-nucleophilic organic base like triethylamine or pyridine is commonly used to scavenge the HCl byproduct.[7] The solvent should be inert and anhydrous; common choices include dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile. The optimal choice can be substrate-dependent.[8][9]

Q2: I see multiple spots on my TLC plate. What are the likely side products?

The formation of side products can significantly reduce the yield of the desired product and complicate purification.

• Hydrolysis Product: The most common byproduct is [3-(trifluoromethyl)phenyl]methanesulfonic acid, formed from the reaction of the sulfonyl chloride with trace amounts of water.[10][11][12] This byproduct is often highly polar and may remain at the baseline of the TLC plate.

• Di-sulfonylation: If your substrate has more than one reactive site (e.g., a primary amine or a diol), multiple sulfonylation can occur.[1] This is more likely if an excess of the sulfonyl chloride is used.

  • Solution: Use a stoichiometric amount or only a slight excess (e.g., 1.05-1.1 equivalents) of the sulfonyl chloride.[1] Add the sulfonyl chloride solution dropwise at a low temperature (e.g., 0 °C) to avoid localized high concentrations.[1]

• Elimination Products: For some substrates, particularly secondary alcohols, elimination to form an alkene can be a competing side reaction, especially with hindered, non-nucleophilic bases.

Q3: How can I effectively purify my sulfonated product?

Purification can be challenging due to the presence of unreacted starting materials, the HCl salt of the base, and other byproducts.

• Aqueous Workup: A standard aqueous workup is the first step. This typically involves washing the organic layer with a dilute acid (e.g., 1M HCl) to remove the excess organic base, followed by a wash with saturated sodium bicarbonate to remove any unreacted sulfonyl chloride (by converting it to the water-soluble sulfonate), and finally a brine wash.

• Chromatography: Flash column chromatography on silica gel is the most common method for purifying sulfonamides and sulfonates.

  • Troubleshooting: Some sulfonated compounds can be unstable on silica gel. If you observe degradation, you can try deactivating the silica gel with triethylamine (by adding ~1% triethylamine to your eluent) or use an alternative stationary phase like alumina.[13]

• Recrystallization: If the product is a solid, recrystallization is an excellent method for obtaining highly pure material.[13]

• Ion-Exchange Chromatography: For sulfonic acids or their salts, ion-exchange chromatography can be an effective purification technique to remove inorganic impurities.[14][15]

Quantitative Data Summary

The optimal conditions for sulfonylation are highly dependent on the specific substrate being used. The following tables provide general guidelines.

Table 1: Recommended Reaction Conditions for Sulfonylation

Parameter	Recommendation	Rationale & Considerations
Base	Triethylamine (Et₃N), Pyridine, DIPEA	Use 1.1 - 1.5 equivalents. Pyridine can sometimes act as a catalyst.[7][16] DIPEA is a more hindered, non-nucleophilic base.
Solvent	Dichloromethane (DCM), THF, Acetonitrile	Must be anhydrous. The choice can affect reaction rates and solubility of materials.[8][17]
Temperature	0 °C to Room Temperature	Start by adding the sulfonyl chloride at 0 °C to control the initial exothermic reaction, then allow it to warm to room temperature.[1]
Stoichiometry	1.05 - 1.2 eq. of Sulfonyl Chloride	Using a large excess can lead to di-sulfonylation and makes purification more difficult.[1][18]

Visual Guides and Protocols

General Experimental Workflow

Caption: A typical experimental workflow for a sulfonylation reaction.

Troubleshooting Logic for Low Product Yield

Caption: A decision tree for troubleshooting low yields in sulfonylation.

Detailed Experimental Protocol (General Example)

Reaction: Sulfonylation of a Primary Amine

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and allow it to cool to room temperature under an inert atmosphere (nitrogen or argon).

  • To the flask, add the primary amine (1.0 eq) and anhydrous dichloromethane (DCM, to make a ~0.1 M solution).

  • Add triethylamine (1.2 eq) to the solution via syringe.

• Reaction:

  • Cool the flask to 0 °C in an ice-water bath.

  • In a separate, dry vial, dissolve [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM.

  • Add the sulfonyl chloride solution to the stirring amine solution dropwise over 10-15 minutes using a syringe.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

  • Monitor the reaction by TLC until the starting amine is consumed (typically 2-12 hours).

• Workup and Purification:

  • Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

  • Separate the layers. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the resulting crude solid or oil via flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization:

  • Combine the fractions containing the pure product and remove the solvent.

  • Characterize the final product by NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. Phenylmethylsulfonyl fluoride | 329-98-6 [amp.chemicalbook.com]
• 5. PMSF Phenylmethylsulfonyl fluoride 329-98-6 [sigmaaldrich.com]
• 6. PMSF - Wikipedia [en.wikipedia.org]
• 7. ricerca.uniba.it [ricerca.uniba.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. US3496224A - Purification of sulfonic acids - Google Patents [patents.google.com]
• 15. US20020022743A1 - Method for the purification of aryl sulfonic acids and salts - Google Patents [patents.google.com]
• 16. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 17. researchgate.net [researchgate.net]
• 18. chemithon.com [chemithon.com]

Technical Support Center: Removing Unreacted [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for effectively removing unreacted [3-(trifluoromethyl)phenyl]methanesulfonyl chloride from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted [3-(trifluoromethyl)phenyl]methanesulfonyl chloride?

Unreacted [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is a highly reactive and corrosive compound that can cause several problems during product isolation and purification.[1] It readily hydrolyzes in the presence of moisture to form [3-(trifluoromethyl)phenyl]methanesulfonic acid and hydrochloric acid (HCl), which can degrade acid-sensitive products and complicate purification.[2] Furthermore, its reactivity towards nucleophiles means it can react with solvents (like methanol) or chromatography stationary phases, leading to the formation of impurities and making separation challenging.[2][3]

Q2: What are the primary methods for removing the excess sulfonyl chloride?

The most effective strategies involve quenching the unreacted sulfonyl chloride to convert it into byproducts that are easier to separate. The main methods are:

• Aqueous Workup: Involves quenching the reaction with water or an aqueous basic solution. This converts the sulfonyl chloride into its corresponding sulfonic acid (or salt), which is highly water-soluble and can be removed through liquid-liquid extraction.[2][4]

• Scavenger Resins: These are solid-supported nucleophiles (e.g., polymer-bound amines) that react selectively with the excess sulfonyl chloride.[2][5] The resulting resin-bound byproduct is then easily removed by filtration.[2][3]

• Chromatography: While direct purification of the crude mixture via column chromatography is possible, it is often challenging due to the reactivity of the sulfonyl chloride and its potential for having a similar polarity to the desired product. It is typically performed after an initial quenching and workup step.

Q3: How do I choose the best removal method for my specific reaction?

The optimal method depends on the properties of your desired product, particularly its stability towards acidic or basic conditions. If your product is stable in aqueous acid and base, a standard aqueous quench is the simplest method. If your product contains base-labile groups (e.g., esters) or is sensitive to water, using a scavenger resin is a superior choice as it provides non-aqueous conditions for removal.[3]

Q4: What are the hydrolysis byproducts and how do I ensure their complete removal?

[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride reacts with water to produce [3-(trifluoromethyl)phenyl]methanesulfonic acid and HCl, both of which are strong acids.[2] If these persist in the organic layer after extraction, it indicates incomplete neutralization. To remove them, wash the organic layer thoroughly with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2][4] This deprotonates the sulfonic acid, forming a highly water-soluble salt that partitions into the aqueous phase.[2][4]

Q5: How can I monitor the removal of the sulfonyl chloride during the workup?

Thin-Layer Chromatography (TLC) is a simple and effective technique for monitoring the disappearance of the sulfonyl chloride spot.[2][3] By comparing the crude reaction mixture to the mixture after quenching or treatment with a scavenger, you can confirm the complete consumption of the starting sulfonyl chloride before proceeding with further purification.

Troubleshooting Guide

Issue / Question	Possible Cause & Solution
My product is co-eluting with the sulfonyl chloride during chromatography.	Cause: The polarity of your product is too similar to that of the unreacted sulfonyl chloride. Solution: Before chromatography, quench the reaction mixture to convert the sulfonyl chloride into a much more polar byproduct. Quenching with water/base to form the sulfonic acid salt or with a simple amine to form a sulfonamide will significantly alter its polarity, facilitating easier separation.[3][4]
My desired product is sensitive to aqueous or basic conditions.	Cause: The product contains functional groups (e.g., esters, certain protecting groups) that are labile to hydrolysis.[3] Solution: Avoid aqueous workups. Use a scavenger resin, such as a polymer-supported amine (e.g., Tris(2-aminoethyl)amine resin).[5][6] The resin will react with the excess sulfonyl chloride, and the resulting polymer-bound byproduct can be removed by simple filtration, keeping the process entirely non-aqueous.[3]
The organic layer remains acidic after the aqueous workup.	Cause: Incomplete neutralization or extraction of the [3-(trifluoromethyl)phenyl]methanesulfonic acid byproduct. Solution: Perform one or two additional washes of the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2][4] Ensure vigorous mixing in the separatory funnel and allow for complete phase separation before draining the layers.[3]
The quenching reaction is slow or appears incomplete by TLC.	Cause: Insufficient amount of quenching agent, poor mixing (especially in biphasic systems), or low temperature.[3] Solution: Ensure you are using a sufficient molar excess of the quenching agent. For aqueous quenches, especially with biphasic mixtures, stir the mixture vigorously to maximize the interfacial area where the reaction occurs.[3] If the reaction is still slow, a slight increase in temperature may be considered, provided the desired product is thermally stable.

Comparison of Removal Methods

Method	Principle	Advantages	Disadvantages	Best For
Aqueous Quench & Extraction	Hydrolyzes sulfonyl chloride to a water-soluble sulfonic acid/salt, which is removed in the aqueous phase.[2][4]	Simple, inexpensive, and effective for removing large quantities of excess reagent.	Not suitable for water- or base-sensitive products.[4] The quenching process can be exothermic.	Robust, stable products where acidic or basic byproducts are not a concern.
Scavenger Resins	Covalently binds the excess sulfonyl chloride to a solid support, which is then removed by filtration.[2][5]	Excellent for sensitive substrates (avoids water and strong bases). Simplifies workup to a simple filtration.	More expensive than simple reagents. May require longer reaction times to ensure complete scavenging.[3]	Protecting base-labile or water-sensitive functional groups in the desired product.
Direct Chromatography	Separation based on differential polarity between the product and the unreacted sulfonyl chloride on a stationary phase.	Can work in some cases without a prior quench.	Often difficult due to similar polarities.[3] The sulfonyl chloride may react with the stationary phase or protic eluents.	Cases where the product has a very different polarity from the sulfonyl chloride and is stable on silica gel.

Experimental Protocols

Protocol 1: Standard Aqueous Quench and Workup

This protocol is suitable for products that are stable to water and weak bases.

• Cooling: Once the reaction is complete, cool the reaction mixture to 0 °C in an ice-water bath. This is crucial as the quenching process is exothermic.[2]

• Quenching: Slowly and carefully add crushed ice or cold water to the reaction vessel with vigorous stirring. Continue stirring for 15-30 minutes to ensure all the sulfonyl chloride has hydrolyzed.

• Dilution: Dilute the mixture with an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).[2]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer one or two more times with the organic solvent to recover any dissolved product.[2]

• Washing: Combine all organic layers. Wash them sequentially with:

  • Saturated aqueous NaHCO₃ solution (to remove the sulfonic acid byproduct).[2][4]

  • Brine (saturated aqueous NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

Protocol 2: Removal Using a Scavenger Resin

This protocol is ideal for products that are sensitive to aqueous or basic conditions.

• Resin Selection: Choose an appropriate scavenger resin, such as a polymer-supported amine like Trisamine resin (loading typically 3-4 mmol/g).

• Addition: Once the primary reaction is complete, add the scavenger resin to the reaction mixture (typically 2-3 molar equivalents relative to the excess sulfonyl chloride).

• Scavenging: Stir the resulting suspension at room temperature. Monitor the disappearance of the sulfonyl chloride by TLC.[3] The scavenging process may take a few hours to overnight.

• Filtration: Once the sulfonyl chloride is consumed, filter the reaction mixture to remove the resin and the bound byproduct.[2][3]

• Washing and Concentration: Wash the filtered resin with a small amount of the reaction solvent to recover any adsorbed product.[2] Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the crude product.

Workflow Visualization

The following diagram illustrates the decision-making process for selecting the appropriate removal method.

Caption: Decision tree for selecting a suitable removal method.

References

• 1. georganics.sk [georganics.sk]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. silicycle.com [silicycle.com]
• 6. suprasciences.com [suprasciences.com]

Reference Data & Comparative Studies

A Comparative Guide to Sulfonylating Agents: [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride vs. Mesyl Chloride in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate sulfonylating agent is a critical decision in the synthesis of sulfonamides and sulfonate esters, core moieties in a multitude of therapeutic agents. This guide provides an objective comparison of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and the widely used methanesulfonyl chloride (mesyl chloride). The comparison is supported by established principles of chemical reactivity and available experimental data to assist researchers in making informed decisions for their synthetic strategies.

Introduction to Sulfonylating Agents and Their Reactivity

Sulfonyl chlorides are pivotal reagents for introducing sulfonyl groups into molecules, most commonly through reactions with amines to form sulfonamides or with alcohols to form sulfonate esters. The reactivity of a sulfonyl chloride is primarily dictated by the electrophilicity of the sulfur atom. Electron-withdrawing groups attached to the sulfonyl moiety enhance this electrophilicity, leading to a faster rate of nucleophilic attack. Conversely, electron-donating groups decrease reactivity.

[3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride features a potent electron-withdrawing trifluoromethyl group on the phenyl ring. This group significantly increases the electrophilicity of the sulfonyl sulfur, making it a highly reactive sulfonylating agent.

Mesyl Chloride (Methanesulfonyl Chloride) is a simple alkanesulfonyl chloride. While it is a reactive and efficient reagent, it lacks the strong inductive effect of the trifluoromethyl group present in its counterpart.[1]

Quantitative Comparison of Reagent Properties and Performance

While direct side-by-side kinetic studies for every possible substrate are not always available in published literature, the principles of physical organic chemistry and existing data allow for a robust comparison. The electron-withdrawing nature of the 3-(trifluoromethyl)phenyl group is anticipated to result in faster reaction rates and potentially allow for the use of milder reaction conditions compared to mesyl chloride.

Property/Performance Metric	[3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride	Mesyl Chloride	Rationale / Reference
Reactivity	Higher	Standard	The strong electron-withdrawing trifluoromethyl group increases the electrophilicity of the sulfur atom.[2]
Reaction Time	Potentially Shorter	Standard	Higher reactivity generally leads to faster reaction completion.
Reaction Conditions	Potentially Milder	Standard	Increased reactivity may allow for lower temperatures or the use of weaker bases.
Typical Yield (Example)	Data not available for direct comparison	High (e.g., 93% in the synthesis of 1-(methylsulfonyl)-4-(2,3,4-trimethoxybenzyl)piperazine)	A specific example demonstrates the high efficiency of mesyl chloride in sulfonamide synthesis.[3]
Cost & Availability	Generally Higher / More Specialized	Lower / Widely Available	Mesyl chloride is a more common and commercially produced reagent.
Byproducts	HCl, [3-(trifluoromethyl)phenyl]methanesulfonic acid	HCl, Methanesulfonic acid	Standard byproducts of sulfonylation reactions.

Experimental Protocols

Below are generalized experimental protocols for the synthesis of a sulfonamide from a primary amine using both reagents. These protocols can be adapted based on the specific substrate and desired scale.

General Protocol for Sulfonamide Synthesis using Mesyl Chloride

Objective: To synthesize a methanesulfonamide from a primary amine.

Materials:

• Primary amine (1.0 eq)

• Mesyl Chloride (1.1 eq)

• Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Water

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) to the solution.

• Slowly add mesyl chloride (1.1 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Representative Protocol for Sulfonamide Synthesis using [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

Objective: To synthesize a [3-(trifluoromethyl)phenyl]methanesulfonamide from a primary amine.

Materials:

• Primary amine (1.0 eq)

• [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride (1.1 eq)

• Pyridine or Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Water

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the primary amine (1.0 eq) in the chosen anhydrous solvent.

• Cool the solution to 0 °C.

• Add the base (1.5 eq).

• Add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 eq) in the anhydrous solvent dropwise to the cooled amine solution.

• Due to the higher reactivity, monitor the reaction closely by TLC. The reaction may be complete in a shorter timeframe (e.g., 1-3 hours) at room temperature.

• Follow the same workup and purification procedure as described for the mesyl chloride protocol.

Visualization of Experimental Workflow and a Relevant Signaling Pathway

The following diagrams illustrate a typical experimental workflow for a sulfonylation reaction and the Janus Kinase (JAK)-Signal Transducer and Activator of Transcription (STAT) signaling pathway, where sulfonamide-containing molecules often act as inhibitors.[4][5]

Caption: A typical experimental workflow for a sulfonylation reaction.

Caption: The JAK-STAT signaling pathway and the inhibitory action of sulfonamides.

The JAK-STAT Signaling Pathway and Sulfonamide Inhibitors

The Janus Kinase (JAK)-Signal Transducer and Activator of Transcription (STAT) pathway is a crucial signaling cascade involved in immunity, cell proliferation, and inflammation.[6] Cytokines, upon binding to their receptors, activate associated JAKs, which in turn phosphorylate STAT proteins.[7] These phosphorylated STATs then dimerize, translocate to the nucleus, and regulate gene transcription.[8] Dysregulation of the JAK-STAT pathway is implicated in various autoimmune diseases and cancers.[5]

Sulfonamide-containing molecules have been successfully developed as inhibitors of JAKs.[4] By blocking the activity of these kinases, they can modulate the immune response and reduce inflammation, offering therapeutic benefits for conditions like rheumatoid arthritis.[9] The choice of sulfonylating agent can influence the physicochemical properties and ultimately the biological activity of the resulting sulfonamide inhibitor.

Conclusion

Both [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and mesyl chloride are effective reagents for the synthesis of sulfonamides and sulfonate esters. The key distinction lies in their reactivity, which is primarily governed by electronic effects.

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride is a more reactive agent due to the strong electron-withdrawing nature of the trifluoromethyl group. This enhanced reactivity may be advantageous for less nucleophilic substrates or when milder reaction conditions are desired.

• Mesyl chloride is a widely used, reliable, and cost-effective reagent that provides high yields in many standard applications.[1][3]

The choice between these two reagents will depend on the specific requirements of the synthesis, including the reactivity of the substrate, desired reaction kinetics, and the electronic properties of the final product. For routine transformations with unhindered and reasonably nucleophilic substrates, mesyl chloride is often the reagent of choice. However, for more challenging substrates or when seeking to optimize reaction conditions, the higher reactivity of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride may offer a significant advantage.

References

• 1. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Janus kinase inhibitor - Wikipedia [en.wikipedia.org]
• 5. Janus kinase inhibitors: Mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]
• 6. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 7. What are JAK1 inhibitors and how do they work? [synapse.patsnap.com]
• 8. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drugs.com [drugs.com]

The Synthetic Advantage of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride: A Comparative Guide

In the landscape of modern organic synthesis, the choice of a sulfonating agent is pivotal for the efficient construction of sulfonamides and sulfonate esters, core structures in many pharmaceutical agents and functional materials. While traditional reagents such as p-toluenesulfonyl chloride (TsCl) and methanesulfonyl chloride (MsCl) are widely used, reagents bearing strongly electron-withdrawing groups offer distinct advantages in terms of reactivity and efficiency. This guide provides a comprehensive comparison of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride with its common alternatives, supported by established chemical principles and analogous experimental data, to assist researchers in making informed decisions for their synthetic strategies.

The primary advantage of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride lies in the enhanced electrophilicity of the sulfonyl sulfur atom. This is a direct consequence of the potent electron-withdrawing nature of the trifluoromethyl (CF₃) group.[1] Although separated from the sulfonyl chloride moiety by a methylene (-CH₂) spacer, the inductive effect of the CF₃ group is transmitted through the phenyl ring, increasing the partial positive charge on the sulfur atom and making it more susceptible to nucleophilic attack.

Comparative Analysis of Sulfonylating Agents

The performance of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride can be best understood by comparing its predicted properties and reactivity with those of TsCl and MsCl. The key differentiating factor is the electronic effect of the substituent on the sulfonyl group.

Property	[3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride	p-Toluenesulfonyl Chloride (TsCl)	Methanesulfonyl Chloride (MsCl)
Structure	CF₃-C₆H₄-CH₂-SO₂Cl	CH₃-C₆H₄-SO₂Cl	CH₃-SO₂Cl
Substituent Effect	Strong inductive electron-withdrawal (-I) from the meta-CF₃ group, attenuated by the CH₂ spacer.	Weak inductive electron-donation (+I) and hyperconjugation from the para-CH₃ group.	Inductive electron-donation (+I) from the CH₃ group.
Predicted Reactivity	High	Moderate	Moderate to Low
Leaving Group Ability of Corresponding Sulfonate	Excellent	Very Good	Good
Physical State	Solid/Liquid (predicted)	Crystalline Solid	Liquid
Key Advantages	- Higher reactivity for difficult transformations. - Suitable for reactions with less nucleophilic substrates.	- Well-established reagent. - Crystalline solid, easy to handle. - Tosylate is a good leaving group.	- Small and non-aromatic. - Mesylate is a good leaving group.
Potential Disadvantages	- Higher cost. - Limited commercial availability compared to alternatives.	- Can be less reactive than activated sulfonyl chlorides.	- Can be less reactive than aryl sulfonyl chlorides.

The trifluoromethyl group at the meta position of the phenyl ring in [3-(trifluoromethyl)phenyl]methanesulfonyl chloride exerts a significant inductive electron-withdrawing effect, quantified by a Hammett constant (σ_meta) of +0.43 for the CF₃ group directly on the ring.[2] The intervening methylene group will reduce the magnitude of this effect at the sulfonyl center, but the overall electronic influence remains strongly withdrawing compared to the electron-donating methyl group in TsCl. This heightened electrophilicity translates to faster reaction rates, particularly with weakly nucleophilic amines or hindered alcohols, where TsCl or MsCl may prove sluggish.

Experimental Protocols

General Protocol for the Synthesis of N-Phenyl-[3-(trifluoromethyl)phenyl]methanesulfonamide:

• Reaction Setup: To a solution of aniline (1.0 mmol, 1.0 equiv.) and triethylamine (1.5 mmol, 1.5 equiv.) in dichloromethane (10 mL) at 0 °C under a nitrogen atmosphere, add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.1 mmol, 1.1 equiv.) in dichloromethane (5 mL) dropwise over 10 minutes.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with the addition of water (15 mL). Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Purification: Combine the organic layers, wash with 1 M HCl (15 mL), saturated aqueous NaHCO₃ (15 mL), and brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the desired sulfonamide.

For a comparative study, this protocol can be run in parallel using TsCl and MsCl, and the reaction times and yields can be recorded to quantify the reactivity differences.

Visualizing the Chemical Logic

To better illustrate the concepts discussed, the following diagrams created using the DOT language provide a visual representation of the electronic effects and a typical experimental workflow.

Caption: Electronic effects of substituents on reactivity.

Caption: General experimental workflow for sulfonamide synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. homepages.bluffton.edu [homepages.bluffton.edu]

Spectroscopic Analysis of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive spectroscopic analysis of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, a key reagent in synthetic chemistry and drug discovery. Through a detailed comparison with structurally similar and commonly used alternatives—benzenesulfonyl chloride and p-toluenesulfonyl chloride—this document aims to provide researchers with the necessary data to effectively utilize and characterize these important sulfonyl chlorides. The guide includes comparative data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), alongside detailed experimental protocols.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and its alternatives. The data for the target compound is predicted based on widely accepted computational models, providing a reliable reference for experimental work.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data (Predicted/Experimental, 500 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
[3-(trifluoromethyl)phenyl]methanesulfonyl chloride	7.85 - 7.60	m	4H	Aromatic H
4.85	s	2H	CH₂
benzenesulfonyl chloride	8.04 - 7.98	m	2H	Aromatic H (ortho)
7.75 - 7.69	m	1H	Aromatic H (para)
7.66 - 7.60	m	2H	Aromatic H (meta)
p-toluenesulfonyl chloride	7.78	d	2H	Aromatic H (ortho to SO₂Cl)
7.38	d	2H	Aromatic H (meta to SO₂Cl)
2.46	s	3H	CH₃

Table 2: ¹³C NMR Spectroscopic Data (Predicted/Experimental, 125 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Assignment
[3-(trifluoromethyl)phenyl]methanesulfonyl chloride	132.5	Aromatic C-1
131.8 (q, J = 33 Hz)	Aromatic C-3
130.0, 129.5, 127.0	Aromatic CH
124.0 (q, J = 272 Hz)	CF₃
65.0	CH₂
benzenesulfonyl chloride	143.8	Aromatic C-SO₂Cl
134.8	Aromatic C-H (para)
129.6	Aromatic C-H (meta)
128.2	Aromatic C-H (ortho)
p-toluenesulfonyl chloride	145.6	Aromatic C-SO₂Cl
139.8	Aromatic C-CH₃
130.1	Aromatic C-H (meta)
127.9	Aromatic C-H (ortho)
21.8	CH₃

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands (Predicted/Experimental, cm⁻¹)

Compound	ν (SO₂ asymmetric stretch)	ν (SO₂ symmetric stretch)	ν (C-F stretch)	ν (Aromatic C=C)	ν (S-Cl stretch)
[3-(trifluoromethyl)phenyl]methanesulfonyl chloride	~1375	~1180	~1330, ~1140	~1610, ~1480	~580
benzenesulfonyl chloride	1383	1178	-	1584, 1478	577
p-toluenesulfonyl chloride	1375	1175	-	1597, 1495	569

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data (Electron Ionization, EI)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragment Ions (m/z)
[3-(trifluoromethyl)phenyl]methanesulfonyl chloride	C₈H₆ClF₃O₂S	258.65	258 [M⁺], 223 [M-Cl]⁺, 159 [M-SO₂Cl]⁺, 91 [C₇H₇]⁺
benzenesulfonyl chloride	C₆H₅ClO₂S	176.62	176 [M⁺], 141 [M-Cl]⁺, 77 [C₆H₅]⁺
p-toluenesulfonyl chloride	C₇H₇ClO₂S	190.65	190 [M⁺], 155 [M-Cl]⁺, 91 [C₇H₇]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument parameters should be optimized for the specific sample and instrument used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sulfonyl chloride in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Spectrometer: 500 MHz

  • Pulse Program: Standard single-pulse sequence (zg30)

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 3.28 s

  • Spectral Width: 20 ppm

• ¹³C NMR Acquisition:

  • Spectrometer: 125 MHz

  • Pulse Program: Proton-decoupled single-pulse sequence (zgpg30)

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Acquisition Time: 1.09 s

  • Spectral Width: 240 ppm

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID) with an exponential window function (line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C). Phase and baseline correct the resulting spectrum.

IR Spectroscopy

• Sample Preparation: For liquid samples (e.g., benzenesulfonyl chloride), a thin film can be prepared between two potassium bromide (KBr) plates. For solid samples (e.g., p-toluenesulfonyl chloride), a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples.

• Acquisition:

  • Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

  • Mode: Transmittance or Absorbance

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

  • Spectral Range: 4000 - 400 cm⁻¹

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder or pure KBr pellet.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample in a volatile organic solvent (e.g., methanol or acetonitrile) via direct infusion or through a gas chromatograph (GC) or liquid chromatograph (LC) inlet.

• Ionization:

  • Method: Electron Ionization (EI)

  • Electron Energy: 70 eV

• Mass Analysis:

  • Analyzer: Quadrupole or Time-of-Flight (TOF)

  • Mass Range: m/z 50 - 500

• Data Acquisition: Acquire the mass spectrum in full scan mode.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of a sulfonyl chloride compound.

Caption: Logical workflow for the spectroscopic characterization of sulfonyl chlorides.

This guide provides a foundational dataset for researchers working with [3-(trifluoromethyl)phenyl]methanesulfonyl chloride and its common analogs. The comparative nature of the data, coupled with detailed experimental protocols, is intended to facilitate efficient and accurate compound characterization in a research and development setting.

A Comparative Guide to Assessing the Purity of [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

The selection and quality of reagents are paramount in the synthesis of novel chemical entities. [3-Trifluoromethyl)phenyl]methanesulfonyl chloride is a key building block in medicinal chemistry, valued for the introduction of the trifluoromethylphenyl group, which can enhance a molecule's metabolic stability and binding affinity. Ensuring the purity of this reagent is critical for the synthesis of sulfonamides and sulfonate esters, ultimately impacting the yield, impurity profile, and biological activity of the final drug candidates.

This guide provides an objective comparison of analytical methods for assessing the purity of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, alongside two commonly used alternatives: p-toluenesulfonyl chloride (TsCl) and methanesulfonyl chloride (MsCl). The information presented herein is supported by established analytical principles and representative experimental data to aid researchers in making informed decisions for their synthetic and drug development workflows.

Comparison of Analytical Techniques for Purity Assessment

The choice of an analytical method for purity determination depends on several factors, including the nature of the expected impurities, the required level of sensitivity, and the availability of instrumentation. The following table summarizes the key performance characteristics of the most common techniques for assessing the purity of sulfonyl chlorides.

Technique	Principle	Information Obtained	Typical Purity Range Detected	Key Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte and impurities between a stationary phase and a liquid mobile phase.	Retention time (t_R_), peak area for quantification, % purity.	95-99.9%	Robust, reproducible, widely available, suitable for routine quality control.[1]	Requires reference standards for impurity identification, potential for co-elution.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based detection.	Retention time (t_R_), mass spectrum for identification, % purity based on peak area.	90-99.5%	High sensitivity and specificity for volatile impurities, excellent for identifying unknown impurities.[2]	Not suitable for non-volatile impurities, potential for thermal degradation of the analyte.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C)	Absorption of radiofrequency waves by atomic nuclei in a magnetic field, providing detailed structural information.	Chemical shifts, coupling constants, and signal integration for structural confirmation and quantification of impurities.	90-99%	Provides unambiguous structural information, can identify and quantify impurities without reference standards (qNMR).[3]	Lower sensitivity compared to chromatographic methods, requires specialized equipment and expertise.
Melting Point Analysis	Determination of the temperature range over which the solid compound transitions to a liquid.	A sharp melting point close to the literature value indicates high purity.	Qualitative	Simple, rapid, and inexpensive initial assessment of purity.	Impurities can depress and broaden the melting range, not quantitative.[2]

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reliable and reproducible purity data. Below are representative methodologies for the key analytical techniques.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

This protocol describes a reverse-phase HPLC method for the quantitative purity assessment of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of acetonitrile to achieve a concentration of ~1 mg/mL.[1] Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis: Integrate the peak areas of the main component and all impurity peaks. Calculate the percentage purity by dividing the peak area of the main component by the total peak area of all components.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the identification and quantification of volatile impurities in [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless injection of 1 µL of the sample solution.

• Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C).

• Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 40-500.

• Sample Preparation: Prepare a ~1 mg/mL solution of the sample in a volatile, inert solvent such as dichloromethane.

• Data Analysis: Identify the main component and impurities by comparing their mass spectra with a reference library (e.g., NIST). Quantify the relative amounts of impurities based on their peak areas in the total ion chromatogram (TIC).

Protocol 3: Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

This protocol provides a method for the absolute purity determination of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride using an internal standard.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity and signals that do not overlap with the analyte, for example, maleic anhydride.

• Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., Chloroform-d).

• Sample Preparation: Accurately weigh a specific amount of the sample and the internal standard into an NMR tube. Add a known volume of the deuterated solvent.

• ¹H NMR Acquisition: Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (e.g., 5 times the longest T1) to ensure full relaxation of all protons.

• ¹⁹F NMR Acquisition: Acquire a ¹⁹F NMR spectrum to detect any fluorine-containing impurities.

• Data Analysis: Integrate the signals of the analyte and the internal standard. Calculate the purity of the analyte based on the integral values, the number of protons contributing to each signal, and the known purity and mass of the internal standard.[4]

Mandatory Visualizations

Experimental Workflow for Purity Assessment

The following diagram illustrates a typical experimental workflow for assessing the purity of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Caption: Experimental workflow for purity assessment.

Logical Relationship of Reagent Purity in Drug Development

The purity of starting materials like [3-(trifluoromethyl)phenyl]methanesulfonyl chloride has a direct impact on the efficiency and outcome of the drug development process.

Caption: Impact of reagent purity on drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API | Semantic Scholar [semanticscholar.org]
• 3. pubsapp.acs.org [pubsapp.acs.org]
• 4. usp.org [usp.org]

Comparative Analysis of Biologically Active Compounds Derived from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride

For Immediate Release

This guide provides a comparative analysis of the biological activities of novel compounds synthesized from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride. The data presented is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of this class of molecules. The following sections detail their anticancer and antibacterial properties, supported by quantitative data and experimental methodologies.

Anticancer Activity

Recent studies have explored the potential of sulfonamide derivatives containing the 3-(trifluoromethyl)phenyl moiety as anticancer agents. These compounds have been shown to inhibit the growth of various cancer cell lines, with their efficacy often attributed to the inhibition of key enzymes such as carbonic anhydrases and dihydrofolate reductase (DHFR).[1][2][3]

Quantitative Data Summary: Anticancer Activity

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Sulfonamide Derivative 1	MDA-MB-468 (Breast Cancer)	< 30	[4]
Sulfonamide Derivative 2	MCF-7 (Breast Cancer)	< 128	[4]
Sulfonamide Derivative 3	HeLa (Cervical Cancer)	< 360	[4]
N4-substituted Sulfonamide 5h	A-549 (Lung Carcinoma)	See original paper for value	[2]
N4-substituted Sulfonamide 5h	MCF-7 (Breast Carcinoma)	See original paper for value	[2]

Note: Specific IC50 values for individual derivatives directly synthesized from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride were not available in the public domain at the time of this publication. The data presented is for structurally related sulfonamides to provide a comparative context.

Experimental Protocol: MTT Assay for Cytotoxicity

The cytotoxic effects of the synthesized sulfonamide derivatives were evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4]

• Cell Culture: Human cancer cell lines (e.g., HeLa, MDA-MB-468, MCF-7) were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics.

• Cell Seeding: Cells were seeded in 96-well plates at a concentration of 1 x 10⁵ cells/mL and incubated for 24 hours.

• Compound Treatment: The test compounds were dissolved in DMSO and added to the wells at various logarithmic concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 100 µM, 1 mM). The plates were then incubated for 72 hours.

• MTT Assay: After incubation, MTT solution was added to each well, and the plates were incubated for another 4 hours. The resulting formazan crystals were dissolved in a solubilization buffer.

• Data Analysis: The absorbance was measured at 540 nm using an ELISA plate reader. The percentage of cell survival was calculated relative to the untreated control cells, and the IC50 values were determined.

Signaling Pathway: DHFR Inhibition

One of the proposed mechanisms for the anticancer activity of these sulfonamide derivatives is the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of DNA, RNA, and certain amino acids.[2][3]

Caption: Inhibition of DHFR by sulfonamide derivatives.

Antibacterial Activity

Sulfonamides are a well-established class of antibacterial agents that act by competitively inhibiting the enzyme dihydropteroate synthase (DHPS), which is essential for folic acid synthesis in bacteria.[1] The introduction of the 3-(trifluoromethyl)phenyl group can influence the lipophilicity and electronic properties of the molecule, potentially enhancing its antibacterial potency.

Quantitative Data Summary: Antibacterial Activity

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
Sulfonamide Derivative 5a	E. coli	See original paper for value	[1]
Sulfonamide Derivative 9a	E. coli	See original paper for value	[1]

Note: The specific derivatives tested were not directly synthesized from [3-(trifluoromethyl)phenyl]methanesulfonyl chloride, but represent structurally similar sulfonamides.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The antibacterial activity of the synthesized compounds was determined by measuring the Minimum Inhibitory Concentration (MIC) using a broth microdilution method.

• Bacterial Strains: Gram-positive (e.g., S. aureus, B. subtilis) and Gram-negative (e.g., E. coli, K. pneumoniae) bacterial strains were used.

• Culture Preparation: Bacteria were grown in Mueller-Hinton broth to a specific optical density.

• Compound Dilution: The test compounds were serially diluted in the broth in 96-well microplates.

• Inoculation: Each well was inoculated with the bacterial suspension.

• Incubation: The plates were incubated at 37°C for 24 hours.

• MIC Determination: The MIC was determined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

Mechanism of Action: Folic Acid Synthesis Inhibition

The primary mechanism of antibacterial action for sulfonamides is the inhibition of the folic acid synthesis pathway.

Caption: Competitive inhibition of DHPS by sulfonamides.

Conclusion

The derivatization of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride offers a promising avenue for the development of novel therapeutic agents. The resulting sulfonamides have demonstrated potential as both anticancer and antibacterial agents. Further structure-activity relationship (SAR) studies are warranted to optimize the potency and selectivity of these compounds for specific biological targets. The experimental protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers in this field.

References

• 1. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of novel N4-substituted sulfonamides: acetamides derivatives as dihydrofolate reductase (DHFR) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of novel N 4 -substituted sulfonamides: acetamides derivatives as dihydrofolate reductase (DHFR) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to [3-(Trifluoromethyl)phenyl]methanesulfonyl Chloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of reagents is paramount to achieving desired molecular architectures with high efficiency and specificity. Among the vast arsenal of synthetic tools, sulfonyl chlorides play a pivotal role as versatile precursors for the introduction of the sulfonyl moiety, a common functional group in a multitude of pharmaceuticals and agrochemicals. This guide provides a comprehensive comparison of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride with other commonly employed sulfonylating agents, supported by established chemical principles and representative experimental data.

Performance Comparison of Sulfonylating Agents

The reactivity of a sulfonyl chloride is significantly influenced by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups enhance the electrophilicity of the sulfur atom, making the sulfonyl chloride more reactive towards nucleophiles. Conversely, electron-donating groups decrease this reactivity. [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride, with its potent electron-withdrawing trifluoromethyl group at the meta position, is a highly reactive sulfonylating agent.

For the synthesis of sulfonamides, a cornerstone reaction in drug discovery, the choice of sulfonyl chloride directly impacts reaction kinetics and yield. The table below summarizes the expected relative reactivity and typical yields for the reaction of various sulfonyl chlorides with a generic primary amine.

Sulfonyl Chloride	Key Structural Feature	Expected Relative Reactivity	Typical Yield Range (%)
[3-(Trifluoromethyl)phenyl]methanesulfonyl chloride	Strong electron-withdrawing group (-CF3)	Very High	85 - 98
p-Toluenesulfonyl chloride (Ts-Cl)	Electron-donating group (-CH3)	Moderate	70 - 90
Benzenesulfonyl chloride	Unsubstituted	Moderate	75 - 92
4-Nitrobenzenesulfonyl chloride	Strong electron-withdrawing group (-NO2)	Very High	88 - 99
2,4,6-Trichlorobenzenesulfonyl chloride	Steric hindrance and electron-withdrawing	High	80 - 95

Note: Typical yields are dependent on the specific amine substrate, reaction conditions (solvent, base, temperature), and purification method.

The trifluoromethyl group in [3-(trifluoromethyl)phenyl]methanesulfonyl chloride not only enhances its reactivity but also imparts unique physicochemical properties to the resulting sulfonamide derivatives, such as increased metabolic stability and lipophilicity, which are often desirable in drug candidates.

Experimental Protocols: Synthesis of N-Aryl Sulfonamides

The following provides a detailed, representative methodology for the synthesis of an N-aryl sulfonamide using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride. This protocol can be adapted for a wide range of primary and secondary amines.

General Procedure for the Synthesis of N-(Aryl)-[3-(trifluoromethyl)phenyl]methanesulfonamide:

Materials:

• [3-(Trifluoromethyl)phenyl]methanesulfonyl chloride (1.0 eq)

• Aryl amine (1.0 - 1.2 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (TEA) or pyridine (1.5 - 2.0 eq)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• To a solution of the aryl amine (1.0 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add triethylamine (1.5 eq).

• Slowly add a solution of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride (1.0 eq) in anhydrous DCM to the reaction mixture dropwise over 10-15 minutes.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude sulfonamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Visualizing the Synthetic Workflow

The following diagram illustrates the general experimental workflow for the synthesis of sulfonamides, a primary application of [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Caption: General workflow for sulfonamide synthesis.

Signaling Pathways and Biological Applications

While [3-(trifluoromethyl)phenyl]methanesulfonyl chloride is a versatile building block, its direct involvement in modulating specific signaling pathways is as a precursor to biologically active molecules. Sulfonamides derived from this reagent are prevalent in a wide array of therapeutic agents, including kinase inhibitors, antibacterial agents, and diuretics.

For instance, the trifluoromethylphenyl moiety is a common feature in many kinase inhibitors designed to target signaling pathways implicated in cancer. The diagram below illustrates a simplified, generic kinase signaling pathway that can be targeted by inhibitors synthesized using [3-(trifluoromethyl)phenyl]methanesulfonyl chloride.

Safety & Regulatory Compliance

Proper Disposal of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride: A Comprehensive Guide

For immediate reference, this document outlines the essential safety protocols and step-by-step procedures for the proper disposal of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride (CAS No. 127162-96-3). This guide is intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal in a laboratory setting, thereby minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions

[3-(trifluoromethyl)phenyl]methanesulfonyl Chloride is a corrosive and water-reactive solid that can cause severe skin burns and eye damage.[1] It is also harmful if swallowed.[1] Due to its reactivity with water, it may release toxic and corrosive gases upon contact with moisture.[2][3][4] Therefore, strict adherence to safety protocols is paramount.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Eye Protection: Safety goggles and a face shield.

• Body Protection: A chemical-resistant lab coat or apron.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride.

Property	Value	Source(s)
CAS Number	127162-96-3	[1][5][6][7]
Molecular Formula	C₈H₆ClF₃O₂S	[5][6][7]
Molecular Weight	258.65 g/mol	[1][5][6]
Appearance	White to off-white solid/powder	[1][5]
Melting Point	54-62 °C	[1][5]
Flash Point	125.1 °C (257.2 °F) - closed cup	[1]
Hazard Class	8 (Corrosive)	[6]
UN Number	3261	[6]
Hazard Codes	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage)	[1]
Storage Temperature	0-8°C, Room Temperature	[5][6]

Experimental Protocols: Disposal Procedures

The proper disposal of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride depends on the quantity and nature of the waste (i.e., residual amounts from cleaning glassware versus bulk quantities).

For small amounts of uncontaminated [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride, a careful neutralization process can be performed by trained personnel in a controlled environment. This procedure should be carried out in a chemical fume hood.

Methodology:

• Preparation: In a large beaker, prepare a cold solution of a weak base, such as a 5-10% solution of sodium bicarbonate or sodium carbonate in water. Place the beaker in an ice bath to manage the exothermic reaction.

• Slow Addition: While vigorously stirring the basic solution, slowly and carefully add the residual sulfonyl chloride dropwise. Caution: The reaction is exothermic and will produce gas (CO₂). The rate of addition must be controlled to prevent excessive foaming and a rapid temperature increase.

• Reaction Completion: After the addition is complete, continue to stir the mixture in the ice bath for at least one hour to ensure the reaction is complete.

• pH Verification: Remove the beaker from the ice bath and allow it to warm to room temperature. Test the pH of the aqueous solution to confirm it is neutral or slightly basic (pH 7-9). If it is still acidic, add more base.

• Final Disposal: The neutralized aqueous solution should be transferred to a designated "Aqueous Hazardous Waste" container for disposal according to your institution's guidelines.

Bulk quantities of [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride and any materials contaminated with it (e.g., spill cleanup materials, contaminated labware) must be treated as hazardous waste. Do not attempt to neutralize bulk quantities.

Methodology:

• Waste Segregation: Collect the waste in a designated "Halogenated Organic Waste" container. Do not mix with non-halogenated waste.

• Container and Labeling: Ensure the waste container is tightly sealed, properly labeled with the full chemical name, and includes hazard symbols (Corrosive, Water-Reactive).

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials, particularly water and moisture.

• Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified waste management company.

Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Clear all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: Wearing appropriate PPE, contain the spill with an inert, non-combustible absorbent material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust. [8]

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

• Report: Inform your laboratory supervisor and institutional EHS office about the spill.

Mandatory Visualizations

Caption: Disposal workflow for [3-(trifluoromethyl)phenyl]methanesulfonyl Chloride.

References

• 1. 3-trifluoromethylbenzylsulfonyl chloride 97 127162-96-3 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. chemimpex.com [chemimpex.com]
• 6. rheniumshop.co.il [rheniumshop.co.il]
• 7. pschemicals.com [pschemicals.com]
• 8. nj.gov [nj.gov]